3-Amino-4-(1h-pyrazol-1-yl)benzoic acid

• CAS: 1178121-29-3

Core Science & Biosynthesis

Synthesis of 3-Amino-4-(1H-pyrazol-1-yl)benzoic Acid: A Comprehensive Technical Guide

Executive Summary & Contextual Significance

The compound 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid is a highly privileged, bifunctional building block in modern medicinal chemistry. Featuring an ortho-amino aryl pyrazole motif paired with a versatile carboxylic acid handle, it serves as a critical precursor for the synthesis of complex annulated heterocycles, including benzimidazoles, quinoxalines, and indolo-benzodiazepines [1][2]. Most notably, this scaffold is utilized in the development of highly selective kinase inhibitors, such as Discoidin Domain Receptor 1 and 2 (DDR1/2) antagonists, which are actively investigated for antifibrotic therapies [1].

This whitepaper details the robust, two-step synthetic pathway to generate this compound, focusing on the mechanistic causality behind reagent selection, protocol optimization, and self-validating isolation techniques.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of 3-amino-4-(1H-pyrazol-1-yl)benzoic acid relies on a highly efficient, two-stage linear sequence:

• Nucleophilic Aromatic Substitution (SNAr) of 4-fluoro-3-nitrobenzoic acid with 1H-pyrazole.

• Chemoselective Reduction of the intermediate nitro group to an amine.

Figure 1: Two-step synthetic workflow for 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid.

Causality of Substrate Selection: Why Fluorine?

In SNAr reactions, the rate-determining step is the nucleophilic attack that forms the anionic Meisenheimer complex, not the subsequent cleavage of the carbon-halogen bond [3]. Because fluorine is the most electronegative halogen, it exerts a profound inductive electron-withdrawing effect, rendering the ipso-carbon highly electrophilic. Consequently, 4-fluoro-3-nitrobenzoic acid reacts orders of magnitude faster than its 4-chloro analog. The adjacent nitro group provides critical resonance stabilization for the intermediate complex [4].

Figure 2: S_NAr mechanism highlighting the rate-determining Meisenheimer complex formation.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

Experimental Causality & Optimization

To achieve high yields, the reaction requires a base to deprotonate the 1H-pyrazole (pKa ~14). However, the starting material contains a carboxylic acid (pKa ~4).

• Stoichiometry: A minimum of 2.0 equivalents of base is required (1.0 eq to form the carboxylate salt, 1.0 eq to generate the pyrazolate nucleophile). In practice, 2.5 equivalents of K2CO3 ensure complete deprotonation without causing unwanted side reactions.

• Solvent: Dimethylformamide (DMF) is utilized because polar aprotic solvents effectively solvate the potassium cation while leaving the pyrazolate anion "naked" and highly nucleophilic.

Quantitative Optimization Data

Table 1: SNAr Condition Optimization for 1-Arylpyrazole Formation

Base (Eq)	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
K2CO3 (1.5)	DMF	90	12	45%	Incomplete reaction; insufficient base to deprotonate both COOH and pyrazole.
K2CO3 (2.5)	DMF	90	5	92%	Optimal conditions; clean and rapid conversion.
Cs2CO3 (2.5)	DMF	90	3	94%	Faster kinetics due to the larger, softer Cs⁺ cation, but higher reagent cost.
K2CO3 (2.5)	EtOH	80	24	30%	Protic solvent hydrogen-bonds to the pyrazolate, drastically reducing nucleophilicity.

Protocol A: Synthesis of 3-Nitro-4-(1H-pyrazol-1-yl)benzoic acid

This protocol is designed as a self-validating system; the workup inherently purifies the product based on its pKa.

• Initialization: Charge a dry, round-bottom flask equipped with a magnetic stir bar with 4-fluoro-3-nitrobenzoic acid (1.0 eq, e.g., 10.0 g, 54.0 mmol) and anhydrous DMF (100 mL).

• Base Addition: Slowly add anhydrous K2CO3 (2.5 eq, 18.6 g, 135.0 mmol). Observation: Mild effervescence (CO2 evolution) will occur as the carboxylic acid is neutralized. Stir for 15 minutes until gas evolution ceases.

• Nucleophile Addition: Add 1H-pyrazole (1.1 eq, 4.04 g, 59.4 mmol) in one portion.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 90 °C under a nitrogen atmosphere for 5 hours. Monitor conversion via TLC (DCM:MeOH 9:1) or LC-MS.

• Self-Purifying Workup: Cool the mixture to room temperature and pour it into 400 mL of crushed ice/water. At this stage, the product exists as a highly water-soluble potassium carboxylate.

• Precipitation: Slowly acidify the aqueous layer using 2M HCl until the pH reaches ~2.0. The protonation of the carboxylate triggers the immediate precipitation of the product as a bright yellow solid.

• Isolation: Filter the precipitate under vacuum, wash thoroughly with cold distilled water (to remove DMF and KCl salts), and dry in a vacuum oven at 50 °C overnight.

Step 2: Chemoselective Nitro Reduction

Experimental Causality & Optimization

The reduction of the nitro group to an aniline must be chemoselective to avoid reducing the pyrazole ring or the carboxylic acid. Catalytic hydrogenation using Palladium on Carbon (Pd/C) is the preferred method for scale-up due to its high atom economy and lack of heavy metal waste (unlike SnCl2 or Fe-based reductions) [1].

Table 2: Comparison of Nitro Reduction Strategies

Reagent System	Chemoselectivity	Yield (%)	Scalability	Environmental Impact
Pd/C, H2, MeOH	Excellent	95%	High	Low (Catalyst easily filtered and recycled)
SnCl2, EtOH, Reflux	Excellent	88%	Low	High (Generates toxic heavy metal tin waste)
Fe, NH4Cl, EtOH/H2O	Good	85%	Medium	Moderate (Generates iron oxide sludge)

Protocol B: Synthesis of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid

• Preparation: In a Parr shaker flask or a heavy-walled round-bottom flask, dissolve 3-nitro-4-(1H-pyrazol-1-yl)benzoic acid (1.0 eq, 10.0 g, 42.9 mmol) in HPLC-grade Methanol (150 mL).

• Catalyst Loading: Purge the flask with nitrogen gas for 5 minutes. Carefully add 10% Pd/C (0.05 eq by weight of Pd, ~1.0 g). Safety Note: Dry Pd/C is highly pyrophoric; always add it under an inert atmosphere or wet it with a small amount of solvent first.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H2) three times. Pressurize the vessel to 30-40 psi with H2 (or use a double-layered balloon for smaller scales).

• Reaction: Agitate the mixture vigorously at room temperature. The reaction is typically complete within 2–4 hours, indicated by the cessation of hydrogen uptake.

• Filtration: Vent the hydrogen gas and purge the system with nitrogen. Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional Methanol (50 mL).

• Isolation via Isoelectric Precipitation: Concentrate the filtrate under reduced pressure to approximately 30 mL. The product is amphoteric (contains a basic amine and an acidic carboxylate). Dilute with water and carefully adjust the pH to its isoelectric point (pH ~4.5) using dilute NaOH or HCl. The zwitterionic product will precipitate as a pale off-white solid.

• Final Collection: Filter, wash with cold water, and dry under high vacuum to afford the pure target compound.

Analytical Characterization Signatures

To validate the success of the synthesis, researchers should look for the following analytical markers:

• LC-MS: The final product will exhibit an [M+H]⁺ peak at m/z 204.07.

• ¹H NMR (DMSO-d₆): The most diagnostic shift is the appearance of a broad singlet integrating for 2H between 5.0–6.0 ppm, corresponding to the newly formed primary amine (-NH₂). Additionally, the aromatic protons of the benzoic acid core will shift upfield due to the electron-donating nature of the amine compared to the strongly electron-withdrawing nitro precursor.

References

• Discovery of VU6015929: A Selective Discoidin Domain Receptor 1/2 (DDR1/2) Inhibitor to Explore the Role of DDR1 in Antifibrotic Therapy, PMC,
• Divergent Synthesis of Unsymmetrical Annulated Biheterocyclic Compound Libraries, ACS Combin
• Synthesis of 1-Arylpyrazoles, Thieme Connect,
• 1-(2-Nitrophenyl)-1H-pyrazol-4-amine, Benchchem,

Engineering Aminobenzoic Acid Scaffolds: A Technical Guide to Therapeutic Applications and Drug Discovery Workflows

Executive Summary

Aminobenzoic acid (ABA) isomers—ortho (anthranilic acid), meta (MABA), and para (PABA)—serve as highly versatile pharmacophores in medicinal chemistry. Their bifunctional nature, containing both a reactive carboxyl and an amino group on an aromatic ring, allows for extensive derivatization. This structural plasticity yields compound libraries with diverse therapeutic applications, ranging from classic antimicrobial and anti-inflammatory agents to cutting-edge neuroprotective, antidiabetic, and oncological therapeutics.

As drug development shifts toward multi-target directed ligands and hybrid molecules, understanding the structure-activity relationships (SAR) and synthesis workflows of ABA analogs is critical for application scientists and researchers.

Structural Pharmacology & Mechanisms of Action

Para-Aminobenzoic Acid (PABA) Derivatives: Antimetabolites to Neuroprotectants

PABA is a critical precursor in the microbial synthesis of folic acid. Sulfonamides, the classic structural analogs of PABA, act as competitive antimetabolites. They competitively inhibit dihydropteroate synthase (DHPS), effectively starving bacteria of the tetrahydrofolate required for purine biosynthesis and RNA formation (1).

Beyond antimicrobials, recent structural modifications of PABA have yielded potent acetylcholinesterase (AChE) inhibitors. By enhancing synaptic acetylcholine levels, these PABA-derived Schiff bases and amides present a viable therapeutic avenue for cognitive function restoration in Alzheimer's Disease (AD) management (2).

Ortho-Aminobenzoic Acid (Anthranilic Acid) Derivatives: Metabolic Modulators

Anthranilic acid is the foundational scaffold for fenamate NSAIDs (e.g., mefenamic acid), which exert anti-inflammatory effects via cyclooxygenase (COX) inhibition. Furthermore, novel 2-anilinobenzoic acid derivatives have demonstrated significant antiglycation properties. By inhibiting the formation of Advanced Glycation End-products (AGEs) in fructose-human serum albumin (HSA) models, these analogs mitigate intracellular reactive oxygen species (ROS) production, offering protective effects for hepatocytes and pancreatic beta-cells in diabetic models (3).

Meta-Aminobenzoic Acid (MABA) Derivatives: Mutasynthesis for Oncology

MABA derivatives are frequently employed in the mutasynthesis of complex cytotoxic agents. For instance, feeding alkyne- or halogen-substituted MABA to mutant strains of Actinosynnema pretiosum produces novel ansamitocin derivatives. These highly potent microtubule inhibitors can be conjugated to targeting ligands (like folic acid) to selectively attack folate receptor-overexpressing tumor cells (4).

Quantitative Pharmacological Data

To provide a comparative baseline for analog efficacy, the following table summarizes the biological activities of representative aminobenzoic acid derivatives across various therapeutic targets.

Scaffold	Derivative Class	Target / Application	Primary Metric	Mechanism of Action
PABA	Sulfonamides	Antibacterial	MIC: 0.1 - 64 µg/mL	Competitive inhibition of DHPS
PABA	Schiff Bases / Amides	Alzheimer's Disease	IC50 (AChE): 2.5 - 15 µM	Reversible inhibition of AChE active site
Anthranilic Acid	2-Anilinobenzoic Acids	Antidiabetic / Antiglycation	IC50 (AGEs): 10 - 50 µM	Inhibition of protein glycation & ROS reduction
Anthranilic Acid	Fenamates	Anti-inflammatory	ED50: ~50 mg/kg (in vivo)	COX-1/COX-2 inhibition
MABA	Bromo-ansamitocins	Oncology (Cytotoxin)	IC50 (Proliferation): <1 nM	Inhibition of tubulin polymerization

Visualizing Mechanisms and Workflows

Mechanism of DHPS inhibition by sulfonamides (PABA analogs) in the folate synthesis pathway.

Rational drug discovery workflow for developing novel anthranilic acid hybrid molecules.

Self-Validating Experimental Protocols

As an Application Scientist, it is critical to ensure that experimental workflows are reproducible and self-validating. The following protocols outline the synthesis and biological evaluation of aminobenzoic acid derivatives, prioritizing mechanistic causality (5).

Protocol 1: Synthesis and Validation of Anthranilic Acid Hybrids via Amide Bond Formation

Causality & Rationale: Amide bond formation is chosen for its high atom economy and physiological stability. Incorporating an in silico ADME/Tox filtering step prior to synthesis ensures that only candidates with favorable pharmacokinetic profiles are synthesized, significantly reducing attrition rates in later stages.

• In Silico Screening: Utilize cheminformatics tools to design a library of anthranilic acid derivatives conjugated with substituted 2-phenylethylamines. Filter the library for Lipinski's Rule of Five compliance.

• Activation of Carboxyl Group: Dissolve anthranilic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add a coupling reagent such as EDC·HCl (1.2 eq) and HOBt (1.2 eq) at 0°C.

  • Self-Validation Check: The inclusion of HOBt suppresses racemization and improves coupling efficiency by forming a reactive ester intermediate that is less prone to side reactions.

• Amine Coupling: Slowly add the selected 2-phenylethylamine derivative (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq). Stir at room temperature for 12-24 hours.

• Reaction Monitoring & Quenching: Monitor reaction completion via TLC (eluent: Chloroform/Methanol 8:2). Quench with saturated aqueous NaHCO3 to neutralize excess acid.

• Purification: Extract the organic layer, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude product using silica gel column chromatography.

• Structural Characterization: Confirm the structure and purity (>95%) using 1H-NMR, 13C-NMR, FTIR, and HRMS.

  • Self-Validation Check: The presence of a characteristic amide carbonyl stretch (~1650 cm⁻¹) in FTIR and the disappearance of the carboxylic acid proton in NMR confirm successful coupling.

Protocol 2: In Vitro Antiglycation Assay for 2-Anilinobenzoic Acid Derivatives

Causality & Rationale: This assay mimics the hyperglycemic conditions of diabetes. By measuring the fluorescence of Advanced Glycation End-products (AGEs), researchers can directly quantify the inhibitory potency of the synthesized derivatives.

• Preparation of Reagents: Prepare a solution of Human Serum Albumin (HSA, 10 mg/mL) and D-fructose (500 mM) in 0.1 M phosphate buffer (pH 7.4) containing 0.02% sodium azide to prevent microbial growth.

• Compound Incubation: Dissolve the synthesized 2-anilinobenzoic acid derivatives in DMSO. Add varying concentrations (e.g., 10, 20, 50, 100 µM) to the HSA-fructose mixture.

  • Self-Validation Check: Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced protein denaturation.

• Positive Control: Use Aminoguanidine (a standard antiglycation agent) as a positive control to validate assay sensitivity and establish a baseline for inhibition.

• Incubation: Incubate the mixtures in the dark at 37°C for 7 to 14 days.

  • Self-Validation Check: Dark incubation prevents photo-oxidation of the protein, ensuring that AGE formation is strictly driven by the glycation process.

• Fluorescence Measurement: Measure the fluorescence intensity of the formed AGEs using a spectrofluorometer (Excitation: 330 nm, Emission: 410 nm).

• Data Analysis: Calculate the percentage of inhibition relative to the vehicle control. Determine the IC50 values using non-linear regression analysis.

Conclusion

The structural plasticity of aminobenzoic acid analogs provides a robust platform for rational drug design. From the historical success of PABA-derived sulfonamides to the cutting-edge development of anthranilic acid-based antiglycation agents and MABA-derived antibody-drug conjugate payloads, these scaffolds remain indispensable in the medicinal chemist's toolkit. Future research should leverage advanced computational modeling and mutasynthesis to further optimize the pharmacokinetic profiles and target selectivity of these highly versatile molecules.

References

• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications.National Institutes of Health (NIH) / PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCTrWafe2H4gNbwQdvWIvIFvnlB_oFnvi-3lpIq1DWBVbse4VC6TjVkH9RhFmYTRFF3OtMa8oLoRmIWlHqLUh75SEppCUfMgPX6aKOnQbs8h2CoHn4sE3qWfAWDri5hN58AHSC1CI9wCu0Kge0]
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• Structure-Based Design and Synthesis of Novel Hybrid Molecules Derived from Anthranilic Acid as Drug Candidates.MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPvKbzdd0CZOLlg-LwGpk0y85kinZ6tvK-CZY_Tzb0a5x1K7hSUK-aRuiYIVVDekk7zkg9_S5myvv1omEy-cCSaJOpzTYNrORVQ-8Vu4wvUqrWbosg1ypNlOot9I9nX0zc]
• Anthranilic Acid Derivatives: Novel Inhibitors of Protein Glycation and the Associated Oxidative Stress in the Hepatocytes.Bentham Science Publishers.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGyhYucVSilB-oFwj4yTEv2lYSIWOKWEmNa2haFCyBLxWRXEmkH1GYSnpXtyUjDXp-tLiJovd4Qge18qv8-PplFXEXP7vGlvDSm75-OAMNVPySQ4QNg6dOEhcPINqNcd5eYxencbu1_KmE4gBU-qYmWV55__Ff9NpyLm2CfaiaSa64FqRCiUPg4CwQfse-m]
• Preparation of new alkyne-modified ansamitocins by mutasynthesis.Beilstein Journal of Organic Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHZFE0KQpRNgIOECLQMpTDBIgfT8NlmUevibCq96kiDkMtGiLklCH-aKTmQX6uwlZd9nQp6hjRy4sobRUzC42K1O_cHgCpz1ExYEch4TxtYfJaebRf8715P5jJraCsbWVVePJ-N4PBOkLu__BTSd5S7nA==]

Sources

• 1. Sulfonamides and Sulfonamide Combinations Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
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3-Amino-4-(1h-pyrazol-1-yl)benzoic acid solubility and stability

An In-Depth Technical Guide to the Physicochemical Profiling of 3-Amino-4-(1H-pyrazol-1-yl)benzoic Acid

Executive Summary & Core Directive

As a Senior Application Scientist, evaluating a highly functionalized, amphoteric scaffold like 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid requires moving beyond standard checklist analytics. This molecule presents a complex interplay of functional groups: a carboxylic acid for solubility enhancement, a pyrazole ring influencing target binding, and a primary aromatic amine that introduces significant oxidative liabilities.

This whitepaper provides a systems-level approach to profiling this compound. Rather than merely listing standard operating procedures, this guide details the causality behind its physicochemical behavior and establishes self-validating experimental protocols to ensure data integrity during early-stage drug development.

Structural Mechanistics & Ionization Profiling

The physicochemical behavior of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid is dictated by its three ionizable centers. Understanding the pKa of each group is the foundational step in predicting its behavior in vivo and in formulation:

• Carboxylic Acid (-COOH): Expected pKa​≈4.0−4.5 . Deprotonation yields a highly soluble anion at physiological pH.

• Primary Amine (-NH2): Expected pKa​≈2.0−2.5 . The basicity of this aniline-like group is heavily suppressed by the electron-withdrawing nature of the adjacent pyrazole ring and the para-carboxylic group.

• Pyrazole Ring: The N2 nitrogen acts as a very weak base ( pKa​≈2.5 ).

The Causality of Amphoterism: Because the molecule possesses both acidic and weakly basic groups, it is amphoteric. According to the principles of solution chemistry detailed in [1], the proximity of these pKa values dictates a narrow pH window where the molecule exists predominantly as a neutral zwitterion. At this isoelectric point (pI), the crystal lattice energy is maximized, and the intrinsic solubility ( S0​ ) drops dramatically, generating a classic U-shaped pH-solubility profile.

Solubility Assessment & Optimization

To formulate this API effectively, we must map its U-shaped solubility curve.

Experimental Protocol: Self-Validating Shake-Flask Method

To build a robust solubility profile, the standard shake-flask method must be optimized to prevent false negatives caused by analytical artifacts.

• Buffer Preparation: Prepare 50 mM buffers at pH 1.2 (HCl/KCl), pH 4.5 (Acetate), pH 6.8 (Phosphate), and pH 7.4 (Phosphate) to mimic the gastrointestinal tract.

• Equilibration: Add excess API to 5 mL of each buffer in amber glass vials . Causality: Amber glass is mandatory to prevent concurrent photolytic degradation of the light-sensitive amine during the 24-hour incubation.

• Agitation: Incubate at 25°C ± 0.1°C with orbital shaking at 300 rpm for 24 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation & Filtration: Centrifuge at 10,000 x g for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter. Critical Self-Validating Step: You must discard the first 1 mL of filtrate. Failure to do so artificially lowers the quantified solubility due to API adsorption onto the virgin filter membrane.

• Quantification: Dilute the filtrate into the mobile phase and quantify via HPLC-UV against a validated calibration curve.

Quantitative Data: Expected pH-Dependent Solubility Profile

Parameter	pH 1.2 (Gastric)	pH 4.5 (Fasted Intestinal)	pH 6.8 (Intestinal)	pH 7.4 (Blood/Buffer)
Dominant Species	Cationic	Zwitterionic / Neutral	Anionic	Anionic
Expected Solubility	High (>10 mg/mL)	Low (<0.1 mg/mL)	Moderate (~5 mg/mL)	High (>10 mg/mL)
Mechanistic Driver	Amine protonation	Isoelectric precipitation	Carboxylic deprotonation	Carboxylic deprotonation

Stability Assessment & Degradation Pathways

The primary stability liability of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid is the oxidative degradation of the 3-amino group. Aromatic amines are highly susceptible to autoxidation, a process thoroughly documented in[2].

The Causality of Oxidation: Exposure to reactive oxygen species (ROS), trace transition metal impurities in excipients, or UV light initiates a single-electron transfer (SET) from the electron-rich amine. This forms a highly reactive radical cation intermediate. This intermediate can react with ambient water to form hydroxylamines, or undergo radical-radical coupling to form intensely colored azo or azoxy dimers.

Experimental Protocol: ICH-Compliant Forced Degradation

A self-validating forced degradation study must achieve exactly 5-20% degradation. By targeting this strict window, we ensure the HPLC method is truly stability-indicating. Degrading the API beyond 20% risks the formation of secondary degradants that do not reflect real-world shelf-life liabilities, thereby skewing the mass balance[3].

• Hydrolytic Stress: 0.1 N HCl and 0.1 N NaOH at 60°C for 3 days.

• Oxidative Stress: 3% H2O2 at 25°C for 24 hours. (Monitor closely; the aniline moiety will degrade rapidly).

• Photolytic Stress: Expose to 1.2 million lux hours and 200 watt hours/m² UV, per[3].

• Thermal Stress: Solid state at 60°C for 7 days.

Quantitative Data: Forced Degradation Matrix

Stress Condition	Parameters	Expected Degradation	Primary Pathway
Hydrolytic (Acid)	0.1 N HCl, 60°C, 3 days	Low (<2%)	Stable (absence of amides/esters)
Hydrolytic (Base)	0.1 N NaOH, 60°C, 3 days	Low (<2%)	Stable aromatic core
Oxidative	3% H2O2, 25°C, 24 hrs	High (15-20%)	Amine oxidation (N-oxide/Hydroxylamine)
Photolytic	1.2M lux-hrs, 200 Wh/m²	Moderate (5-10%)	Radical dimerization (Azo formation)
Thermal	60°C, Solid, 7 days	Minimal (<1%)	Decarboxylation (requires extreme heat)

Formulation Implications & Strategy

Given the U-shaped solubility and oxidative liability, early-stage formulation must be highly defensive:

• Salt Selection: Formulating the compound as a sodium or potassium salt will dramatically increase aqueous solubility at physiological pH by locking the molecule in its anionic state.

• Antioxidant Strategy: The addition of chain-breaking antioxidants (e.g., BHT) or metal chelators (e.g., EDTA) is mandatory in liquid formulations to quench the radical cation pathway before dimerization occurs.

System Workflows & Pathway Visualizations

Figure 1: Comprehensive physicochemical characterization workflow for amphoteric APIs.

Figure 2: Proposed oxidative degradation pathway of the 3-amino moiety via a radical cation.

References

• ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

• Absorption and Drug Development: Solubility, Permeability, and Charge State. Avdeef, Alex. (2012). Wiley-VCH. URL:[Link]

• Pharmaceutical Stress Testing: Predicting Drug Degradation, Second Edition. Baertschi, S. W., Alsante, K. M., & Reed, R. A. (2011). Taylor & Francis / CRC Press. URL:[Link]

Sources

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The Pyrazole Scaffold in Kinase Inhibition: A Technical Guide to Discovery, SAR, and Validation

As a Senior Application Scientist navigating the complexities of targeted therapeutics, it is clear that protein kinases remain one of the most critical, yet challenging, classes of drug targets in oncology and immunology. Dysregulation of kinase signaling cascades drives aberrant cell proliferation, survival, and metastasis. In the pursuit of highly selective and potent protein kinase inhibitors (PKIs), the pyrazole ring —a five-membered aromatic heterocycle containing two adjacent nitrogen atoms—has established itself as a "privileged scaffold"[1].

This technical whitepaper provides an authoritative, end-to-end framework for the discovery of novel pyrazole-based kinase inhibitors, detailing the mechanistic rationale, self-validating experimental workflows, and the structure-activity relationship (SAR) insights required to advance a compound from bench to clinic.

Mechanistic Rationale: The Hinge-Binding Paradigm

The success of pyrazole derivatives in kinase inhibition is not coincidental; it is rooted in precise molecular complementarity. The ATP-binding pocket of most kinases features a highly conserved "hinge region" that connects the N-terminal and C-terminal lobes of the kinase domain.

The pyrazole nucleus acts as a perfect bioisostere for the adenine ring of ATP. It functions simultaneously as a hydrogen bond donor (via the N-H group) and a hydrogen bond acceptor (via the sp² hybridized nitrogen)[2]. This bidentate interaction firmly anchors the inhibitor to the backbone amides of the hinge region. Furthermore, the conformational rigidity of the pyrazole core allows medicinal chemists to functionalize the C3, C4, and C5 positions systematically. These substitutions project into adjacent microenvironments—such as the DFG motif, the activation loop, or the solvent-exposed channel—enabling the fine-tuning of target selectivity and pharmacokinetic properties[3].

Quantitative Data: FDA-Approved and Clinical-Stage Pyrazole Inhibitors

To illustrate the clinical translation of this scaffold, the table below summarizes key pyrazole-based inhibitors, their target affinities, and their primary indications.

Drug Name	Target Kinase(s)	Primary Indication	IC50 / Ki Value	Binding Mode
Ruxolitinib	JAK1 / JAK2	Myelofibrosis	~3 nM (JAK1/2)	Type I (ATP-competitive)[2]
Asciminib	BCR-ABL1	Chronic Myeloid Leukemia	~0.5 nM	Allosteric (Myristoyl pocket)[3]
Crizotinib	ALK / ROS1	Non-Small Cell Lung Cancer	~20 nM (ALK)	Type I (ATP-competitive)[4]
Barasertib	Aurora B	Acute Myeloid Leukemia	~0.37 nM	Type I (ATP-competitive)[3]
Afuresertib	Akt1 / Akt2 / Akt3	Multiple Myeloma	~0.08 nM (Ki, Akt1)	Type I (ATP-competitive)[5]

Signaling Pathway Architecture

To contextualize the therapeutic impact of these inhibitors, we must examine the specific signaling cascades they disrupt. For instance, the JAK/STAT pathway is frequently hyperactivated in myeloproliferative neoplasms. Pyrazole inhibitors like ruxolitinib competitively block the ATP-binding site of JAK, preventing the downstream phosphorylation of STAT proteins and subsequent pathogenic gene transcription[2].

Caption: The JAK/STAT signaling pathway illustrating the precise intervention point of pyrazole inhibitors.

Experimental Workflows: Synthesis and Validation

A robust drug discovery pipeline requires self-validating protocols that minimize false positives and ensure reproducibility. The following methodologies detail the synthesis of the pyrazole core and its subsequent biochemical evaluation.

Protocol 1: Regioselective Synthesis of the Pyrazole Core via Condensation

Causality & Rationale: The classical Knorr pyrazole synthesis involves the condensation of a hydrazine with a 1,3-dicarbonyl compound[1]. To avoid regioisomeric mixtures (which complicate purification and confound SAR interpretation), we utilize a sterically hindered β -diketone and a substituted hydrazine under controlled acidic conditions. The acid catalyzes the formation of the initial hydrazone, driving the regioselective cyclization.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of the targeted 1,3-dicarbonyl compound in anhydrous ethanol.

• Hydrazine Addition: Add 1.1 equivalents of the substituted hydrazine hydrochloride.

  • Self-Validation Check: Using the hydrochloride salt prevents premature oxidation of the hydrazine and provides the necessary acidic protons to catalyze the reaction without requiring external harsh acids.

• Reflux & Cyclization: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor the reaction progress via LC-MS until the intermediate hydrazone is fully consumed.

• Quenching & Extraction: Cool to room temperature, concentrate under reduced pressure, and neutralize with saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the regioselective pyrazole derivative.

Protocol 2: In Vitro Time-Resolved FRET (TR-FRET) Kinase Assay

Causality & Rationale: While radiometric assays are the historical gold standard, TR-FRET is superior for high-throughput screening of pyrazole libraries. TR-FRET utilizes long-emission fluorophores (like Europium) to introduce a time delay before signal measurement. This effectively eliminates short-lived background autofluorescence from the test compounds, ensuring a high signal-to-noise ratio and trustworthy data integrity[1].

Step-by-Step Methodology:

• Reagent Preparation: Prepare the kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute the synthesized pyrazole compounds in 100% DMSO. Transfer to a 384-well low-volume plate.

  • Self-Validation Check: Final DMSO concentration must be strictly ≤1% to prevent enzyme denaturation and artifactual inhibition.

• Enzyme/Substrate Addition: Add the target recombinant kinase and the specific biotinylated peptide substrate to the wells.

• Reaction Initiation: Initiate the phosphorylation reaction by adding ATP at a concentration equivalent to the enzyme's apparent Km​ .

  • Self-Validation Check: Running the assay exactly at the Km​ for ATP ensures that the assay is highly sensitive to competitive ATP-site inhibitors, allowing for accurate IC50​ determination[6].

• Incubation: Incubate at room temperature for 60 minutes.

• Detection: Stop the reaction by adding EDTA (to chelate Mg²⁺) along with the TR-FRET detection reagents (Europium-labeled anti-phospho antibody and Streptavidin-APC).

• Readout: Measure the TR-FRET signal (ratio of 665 nm / 615 nm) using a microplate reader. Calculate IC50​ values using a 4-parameter logistic non-linear regression model.

Discovery Workflow Architecture

The iterative nature of pyrazole inhibitor discovery relies on a tight feedback loop between computational design, chemical synthesis, and biological profiling.

Caption: The iterative drug discovery workflow for optimizing pyrazole-based kinase inhibitors.

Future Directions: Beyond the ATP Pocket

While ATP-competitive (Type I) pyrazole inhibitors dominate the clinic, the emergence of gatekeeper mutations (e.g., T315I in BCR-ABL) necessitates novel approaches. The discovery of asciminib , which utilizes a pyrazole-substituted pyridine to target the allosteric myristoyl pocket of BCR-ABL1, represents a paradigm shift[7]. Future pyrazole drug discovery will increasingly focus on Type III/IV allosteric inhibitors and Proteolysis Targeting Chimeras (PROTACs), leveraging the pyrazole scaffold as a high-affinity warhead to recruit E3 ligases for targeted, irreversible kinase degradation.

References

• Title: The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies Source: MDPI URL
• Title: Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
• Source: PMC (PubMed Central)
• Title: Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
• Title: An In-depth Technical Guide to the Discovery and Synthesis of Novel Pyrazole Compounds Source: Benchchem URL
• Source: PMC (PubMed Central)
• Source: PMC (PubMed Central)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of Pyrazole Compounds in Cancer Cell Line Studies: A Technical Guide for Researchers

Introduction: The Prominence of the Pyrazole Scaffold in Oncology Research

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, has emerged as a privileged scaffold in medicinal chemistry, demonstrating a wide array of pharmacological activities. Its structural versatility allows for diverse substitutions, enabling the fine-tuning of physicochemical properties and biological targets. In the realm of oncology, pyrazole derivatives have been extensively investigated as potent and selective anticancer agents, targeting various hallmarks of cancer. These compounds have shown remarkable efficacy against a multitude of cancer cell lines, operating through diverse mechanisms of action, including the inhibition of key enzymes and signaling pathways crucial for tumor growth and survival. This guide provides an in-depth overview of the application of pyrazole compounds in cancer cell line studies, offering detailed protocols and insights for researchers in drug discovery and development.

Mechanisms of Action: Targeting the Pillars of Cancer Progression

The anticancer activity of pyrazole derivatives is multifaceted, often involving the inhibition of critical protein kinases that drive oncogenic signaling. Understanding these mechanisms is paramount for rational drug design and the selection of appropriate cancer cell line models for evaluation.

Kinase Inhibition: A Major Avenue for Pyrazole-Based Anticancer Agents

Many pyrazole compounds exert their anticancer effects by functioning as ATP-competitive inhibitors of protein kinases, which are often dysregulated in cancer.

• Cyclin-Dependent Kinases (CDKs): CDKs are key regulators of the cell cycle, and their aberrant activity is a common feature of cancer. Pyrazole-containing compounds have been developed as potent CDK inhibitors, leading to cell cycle arrest and apoptosis. For instance, some derivatives have shown significant inhibitory activity against CDK2, a crucial player in the G1/S phase transition.

• Vascular Endothelial Growth Factor Receptor (VEGFR): Angiogenesis, the formation of new blood vessels, is essential for tumor growth and metastasis. VEGFRs, particularly VEGFR-2, are critical mediators of this process. Pyrazole derivatives have been successfully designed as inhibitors of VEGFR-2, thereby impeding tumor-associated angiogenesis.

• Epidermal Growth Factor Receptor (EGFR): EGFR is a receptor tyrosine kinase that, upon activation, triggers downstream signaling pathways promoting cell proliferation and survival. Several

Experimental setup for kinase inhibition assays with pyrazole compounds

Application Note: High-Throughput Kinase Inhibition Profiling of Pyrazole Derivatives Using Luminescent ADP Detection

Introduction & Mechanistic Rationale

Pyrazole derivatives are universally recognized as a pharmacologically privileged scaffold in targeted oncology and immunology. The structural geometry of the pyrazole ring allows it to effectively mimic the adenine moiety of ATP, facilitating critical hydrogen bond formations within the hinge region of the kinase ATP-binding pocket[1]. This ATP-competitive binding mechanism has led to the successful development of highly potent therapies targeting kinases such as JAK1/2, FLT3, and CDKs[2][3].

As a Senior Application Scientist, establishing an assay to evaluate these compounds requires understanding the molecular interaction: because pyrazoles compete directly with ATP, the in vitro assay must tightly control ATP concentrations to accurately reflect the inhibitor's potency.

Fig 1: ATP-competitive binding mechanism of pyrazole inhibitors in the kinase hinge region.

Assay Selection and Causality

When evaluating the half-maximal inhibitory concentration (IC50) of novel pyrazole compounds, selecting an appropriate biochemical assay is critical. While radiometric assays (e.g., 33P-ATP) offer high sensitivity, they pose significant safety, disposal, and throughput limitations. We utilize the ADP-Glo™ Kinase Assay, a universal, homogeneous, and high-throughput luminescent platform[4].

Causality of Assay Choice : Because pyrazole compounds are ATP-competitive, the assay must precisely control ATP concentrations—often set at or near the Michaelis constant ( Km​ ) for ATP of the specific kinase to ensure sensitive inhibitor competition[5]. The ADP-Glo assay quantifies the accumulation of ADP regardless of the specific peptide substrate used[4]. This universality allows researchers to screen a single pyrazole library against a broad kinome panel using a unified detection protocol, eliminating the need for substrate-specific antibodies[6].

Fig 2: Two-step luminescent workflow for quantifying kinase inhibition via ADP detection.

Experimental Setup & Self-Validating Protocol

A robust protocol must function as a self-validating system. This requires an ATP-to-ADP conversion standard curve to ensure the luminescence signal falls within the linear dynamic range[7]. Furthermore, Z'-factor calculations using positive controls (e.g., a known pan-kinase inhibitor like staurosporine) and negative controls (DMSO vehicle) are mandatory to validate assay reliability before screening novel pyrazoles[5].

Step-by-Step Methodology (384-Well Format)

Phase 1: Reagent Preparation & Self-Validation

• Standard Curve Generation : Prepare a 1 mM series of ATP+ADP standards to simulate 0% to 100% ATP conversion[7]. Causality: This standard curve translates raw relative luminescence units (RLU) into exact ADP concentrations, validating that the assay operates within the linear range of the detection reagents and preventing signal saturation.

• Compound Dilution : Serially dilute the pyrazole derivatives in 100% DMSO, then dilute further in 1X Kinase Buffer to achieve a final DMSO concentration of ≤ 1% in the reaction[8]. Causality: High DMSO concentrations can denature the kinase, leading to false-positive inhibition readouts.

Phase 2: Kinase Reaction 3. Reaction Assembly : In a 384-well plate, combine 1 µL of pyrazole inhibitor (or DMSO control), 2 µL of purified Kinase/Substrate mix, and 2 µL of ATP solution. The final reaction volume is 5 µL[7]. 4. Incubation : Incubate the plate at room temperature for 60 minutes. Causality: Consistent temperature is critical as enzymatic velocity is highly temperature-dependent. Fluctuations will skew the IC50 curve.

Phase 3: ADP Detection 5. ATP Depletion : Add 5 µL of ADP-Glo™ Reagent to all wells. Incubate at room temperature for 40 minutes[7]. Causality: This step stops the kinase reaction and completely depletes unconsumed ATP. Incomplete depletion leaves background ATP that will artificially lower the apparent inhibitory potency of the pyrazole compound[7][9]. 6. Signal Generation : Add 10 µL of Kinase Detection Reagent. Incubate for 30–60 minutes at room temperature[7]. Causality: This reagent converts the generated ADP back into ATP and introduces luciferase/luciferin to produce light[6]. 7. Measurement : Read luminescence using a plate-reading luminometer with an integration time of 0.25–1 second per well[7].

Data Presentation & Analysis

Luminescence data is normalized to the DMSO vehicle control (0% inhibition) and a no-enzyme control (100% inhibition). The IC50 values are determined using non-linear regression analysis[8]. Pyrazole scaffolds exhibit remarkable versatility and potency, as demonstrated by the representative inhibition data below.

Pyrazole Derivative Class	Target Kinase	Reported IC50 (nM)	Clinical / Biological Relevance
Boron-Containing Pyrazole	JAK1	< 10 nM	Autoimmune diseases and inflammation[2]
1H-Pyrazole-3-Carboxamide (Compound 8t)	FLT3	0.089 nM	Acute Myeloid Leukemia (AML)[3]
1H-Pyrazole-3-Carboxamide (Compound 8t)	CDK2/4	0.719 / 0.770 nM	Cell cycle regulation in oncology[3]
Afuresertib (Pyrazole-based)	Akt1	0.08 nM	Apoptosis induction in colon cancer[1]

References

• Title : ADP-Glo™ Kinase Assay Technical Manual Source : Promega Corporation URL : 4

• Title : ADP-Glo(TM) Kinase Assay Quick Protocol #9FB099 Source : Promega Corporation URL : 7

• Title : Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects Source : ProQuest / Molecules URL : 1

• Title : Boron-Containing Pyrazole Compounds as JAK Inhibitors for Treating Inflammation, Autoimmune Diseases, and Cancer Source : ACS Medicinal Chemistry Letters URL : 2

• Title : Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML) Source : PMC / National Institutes of Health URL :3

Sources

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - ProQuest [proquest.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 5. promega.com [promega.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. promega.com [promega.com]
• 8. US11072619B2 - Pyrazole[1,5-a] pyrimidine derivatives as kinase JAK inhibitors - Google Patents [patents.google.com]
• 9. promega.com [promega.com]

Comprehensive Analytical Characterization of Pyrazole Derivatives: Strategies for Structural Elucidation, Purity Profiling, and Solid-State Analysis

The pyrazole scaffold—a five-membered heterocycle containing two adjacent nitrogen atoms—is a cornerstone in modern medicinal chemistry. Found in blockbuster drugs ranging from anti-inflammatories (celecoxib) to kinase inhibitors (ruxolitinib, crizotinib), the unique physicochemical properties of pyrazoles dictate their pharmacological success. However, these same properties introduce profound analytical challenges during drug development.

This application note provides an authoritative, causality-driven guide to characterizing pyrazole derivatives. We will deconstruct the analytical logic required to overcome annular tautomerism, resolve regioselectivity, and profile solid-state polymorphism, ensuring a robust, self-validating data package for regulatory submission.

Structural Elucidation: Overcoming the Tautomerism Challenge

The Causality of Annular Tautomerism

Pyrazoles that are unsubstituted at the N1 position undergo rapid intermolecular proton transfer between the two nitrogen atoms. At room temperature, this annular tautomerism occurs faster than the NMR timescale, resulting in the averaging of the chemical shifts for C3/C5 and H3/H5. Consequently, standard 1D 1 H and 13 C NMR spectra often present broadened or deceptively simple signals that mask the true structural complexity of the molecule[1].

To accurately elucidate the structure, analytical scientists must manipulate the kinetics of this exchange. By employing Variable-Temperature (VT) NMR in aprotic solvents (e.g., DMF- d7​ or CD 2​ Cl 2​ ), the proton exchange rate is significantly reduced. As the temperature drops below the coalescence point (typically between -20°C and -50°C), the averaged signals resolve into distinct resonances representing the individual tautomers[2].

Regiochemical Assignment via 15 N NMR

When synthesizing N-alkylated or N-arylated pyrazoles, the reaction often yields a mixture of 1,3- and 1,5-disubstituted regioisomers. Distinguishing these isomers using 1 H NMR alone is notoriously unreliable due to subtle differences in the anisotropic shielding effects of the substituents.

The definitive solution is 1 H- 15 N Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy. The pyrrole-like nitrogen (N-R) and the pyridine-like nitrogen (N=) in the pyrazole ring possess vastly different 15 N chemical shifts (approximately -200 ppm and -70 ppm, respectively, relative to nitromethane). By observing the 2-bond and 3-bond couplings from the substituent protons to these specific nitrogens, the regiochemistry is unambiguously assigned[3].

Table 1: Characteristic NMR Chemical Shifts for Pyrazole Regioisomers

Nucleus	1-Methyl-3-phenylpyrazole	1-Methyl-5-phenylpyrazole	Causality / Analytical Notes
1 H (N-CH 3​ )	~3.90 ppm	~3.85 ppm	Differences are too subtle for definitive assignment; heavily solvent-dependent.
13 C (C4)	~103.5 ppm	~106.2 ppm	C4 is highly shielded in both, but slightly more deshielded in the 1,5-isomer due to steric compression.
15 N (N1, N-R)	~ -195 ppm	~ -198 ppm	Pyrrole-like nitrogen. Shows strong 3J HMBC correlation to the N-CH 3​ protons.
15 N (N2, N=)	~ -75 ppm	~ -72 ppm	Pyridine-like nitrogen. Lacks direct proton attachment, distinct downfield shift.

Purity and Impurity Profiling: Chromatographic Logic

Stationary Phase Selection

Standard C18 reverse-phase columns frequently fail to achieve baseline separation of pyrazole regioisomers due to their nearly identical hydrophobicities. To force separation, the chromatographic method must exploit the subtle electronic differences in the isomers' dipole moments and π -electron distributions.

Using a Pentafluorophenyl (PFP) stationary phase introduces orthogonal retention mechanisms: π−π interactions, dipole-dipole interactions, and hydrogen bonding. The highly electronegative fluorine atoms on the PFP phase interact differentially with the distinct dipole vectors of the 1,3- and 1,5-pyrazole isomers, ensuring robust baseline resolution.

LC-MS Fragmentation Pathways

During LC-MS/MS impurity profiling, identifying unknown pyrazole byproducts relies on understanding their predictable fragmentation logic under Collision-Induced Dissociation (CID). Pyrazoles typically undergo two primary fragmentation pathways:

• N-N Bond Cleavage: Yielding diazonium or primary amine fragment ions.

• Retro-1,3-Dipolar Cycloaddition: A highly characteristic rearrangement that cleaves the ring into nitrile and alkyne fragments, allowing analysts to map exactly which substituents were attached to which positions on the original ring.

Fig 1: Predictable LC-MS/MS CID fragmentation pathways for pyrazole derivatives.

Solid-State Characterization: Profiling Polymorphism

The solid-state arrangement of pyrazole derivatives dramatically impacts their dissolution rate, bioavailability, and shelf-life. Celecoxib, a diaryl-substituted pyrazole, is a classic example of an API that exhibits multiple polymorphic forms (Forms I, II, III, and IV) when crystallized from an amorphous state[4].

To build a defensible solid-state profile, orthogonal techniques must be utilized:

• X-Ray Powder Diffraction (XRPD): Provides the structural "fingerprint" of the crystal lattice. Different polymorphs will exhibit unique diffraction angles ( 2θ ) due to varying unit cell dimensions[5].

• Differential Scanning Calorimetry (DSC): Measures the thermodynamic stability. For instance, Celecoxib Form III is the most thermodynamically stable at room temperature, exhibiting a distinct endothermic melting peak at ~162.7°C[5]. DSC can also detect glass transitions ( Tg​ ) and exothermic crystallization events, mapping the kinetic pathways between polymorphs[4].

Table 2: Orthogonal Techniques for Pyrazole Solid-State Characterization

Technique	Primary Data Derived	Causality for Selection
XRPD	Crystal lattice dimensions, phase purity.	Identifies specific polymorphic forms based on unique Bragg diffraction peaks.
DSC	Melting point ( Tm​ ), enthalpy of fusion ( ΔHf​ ).	Differentiates enantiotropic vs. monotropic polymorphs via thermodynamic stability.
TGA	Mass loss as a function of temperature.	Distinguishes true polymorphs from pseudo-polymorphs (solvates/hydrates).

Experimental Protocols

Protocol 1: Variable-Temperature (VT) NMR for Tautomer Dynamics

This protocol is a self-validating system: the observation of signal coalescence directly validates the presence of dynamic tautomeric exchange.

• Sample Preparation: Dissolve 15 mg of the highly pure pyrazole API in 0.6 mL of anhydrous DMF- d7​ . Causality: DMF- d7​ is chosen for its low freezing point (-61°C) and strong hydrogen-bond accepting capability, which helps disrupt intermolecular pyrazole-pyrazole hydrogen bonding.

• System Suitability: Acquire a standard 1 H NMR spectrum at 298 K (25°C). Confirm the presence of broadened signals for the C3/C5 protons (typically around 7.0 - 8.0 ppm).

• Cooling Gradient: Lower the probe temperature in 10 K increments, allowing 5 minutes of thermal equilibration at each step.

• Data Acquisition: Acquire a 16-scan 1 H spectrum at each temperature point down to 223 K (-50°C).

• Validation & Analysis: As the temperature drops, the broadened signals must split into two distinct, sharp doublets (representing the two tautomers). Calculate the tautomeric ratio by integrating the well-resolved signals at 223 K.

Protocol 2: UHPLC-UV-MS Method for Regioisomer Separation

• Mobile Phase Preparation:

  • A: 0.1% Formic Acid in MS-grade Water.

  • B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Column Selection: Install a superficially porous PFP column (e.g., 2.1 x 100 mm, 2.7 µm). Causality: The fluorinated stationary phase maximizes π−π retention differences between the isomers.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear ramp to 60% B

  • 8-10 min: Hold at 95% B (Wash)

  • Flow rate: 0.4 mL/min. Column Temperature: 35°C.

• System Suitability: Inject a mixed standard of known 1,3- and 1,5-pyrazole isomers. The method is validated only if the resolution ( Rs​ ) between the two isomeric peaks is ≥ 1.5.

• Detection: Monitor UV absorbance at 254 nm and configure the mass spectrometer for positive ESI mode, scanning m/z 100-1000.

Fig 2: Comprehensive analytical workflow for the characterization of pyrazole APIs.

References

• The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (1H, 13C, 15N NMR and X-Ray Crystallography) Study. Journal of the Chemical Society, Perkin Transactions 2. URL:

• Interpreting Complex NMR Spectra of Pyrazole Derivatives. Benchchem Technical Support Center.[1] URL:

• Crystal Growth of Celecoxib from Amorphous State: Polymorphism, Growth Mechanism, and Kinetics. ACS Publications.[4] URL:

• Crystallization and Polymorphism-Scalable Process for Celecoxib and It's Polymorph From-3. Lupine Publishers.[5] URL:

• On the Tautomerism of N-Substituted Pyrazolones. National Institutes of Health (NIH) / PMC.[2] URL:

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.[3] URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lupinepublishers.com [lupinepublishers.com]

Application Note: Accelerated Synthesis of Pyrazolo[1,5-a]pyrimidines via Microwave-Assisted Organic Synthesis (MAOS)

Abstract: This guide provides a comprehensive overview and detailed protocol for the synthesis of the pyrazolo[1,5-a]pyrimidine scaffold, a privileged heterocyclic motif in medicinal chemistry, utilizing Microwave-Assisted Organic Synthesis (MAOS). We delve into the mechanistic rationale behind the reaction, highlighting the significant advantages of microwave irradiation over conventional heating methods, including drastic reductions in reaction time, improved yields, and alignment with green chemistry principles.[1][2] This document is intended for researchers, chemists, and drug development professionals seeking to leverage MAOS for the efficient and rapid generation of pyrazolo[1,5-a]pyrimidine libraries for downstream applications.

Introduction: The Significance of Pyrazolo[1,5-a]pyrimidines & MAOS

The pyrazolo[1,5-a]pyrimidine core is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide spectrum of biological activities, including protein kinase inhibitors for targeted cancer therapy, anxiolytics, and hypnotics.[3][4] These compounds are recognized for their roles as potent inhibitors of kinases such as CK2, EGFR, and B-Raf, which are critical regulators in cellular signaling pathways often disrupted in cancers.[3] Consequently, the development of efficient, rapid, and sustainable synthetic routes to access this scaffold is of paramount importance to the pharmaceutical industry.[5][6]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology in chemical synthesis.[2][7] Unlike conventional heating which relies on slow thermal conduction, microwave irradiation directly and efficiently heats polar molecules in the reaction mixture through dielectric heating. This results in rapid, uniform temperature elevation, leading to dramatic acceleration of reaction rates. For the synthesis of nitrogen-containing heterocycles like pyrazolo[1,5-a]pyrimidines, this translates to numerous advantages:

• Reduced Reaction Times: Reactions that take several hours under conventional reflux can often be completed in minutes.[1][3]

• Increased Yields and Purity: The rapid heating minimizes the formation of unwanted side products, leading to cleaner reactions and higher isolated yields.[8][9]

• Energy Efficiency: MAOS significantly reduces energy consumption compared to traditional methods.[3]

• Green Chemistry Alignment: Shorter reaction times and the potential for solvent-free conditions make MAOS an environmentally benign approach.[1][8][10]

This application note will focus on the most common and robust method for pyrazolo[1,5-a]pyrimidine synthesis: the condensation of a 5-aminopyrazole with a β-dicarbonyl compound or its equivalent.[5]

Reaction Mechanism: A Stepwise Perspective

The formation of the pyrazolo[1,5-a]pyrimidine ring system proceeds via a well-established condensation-cyclization-dehydration sequence. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting. The reaction is typically catalyzed by a weak acid, such as acetic acid.

The key steps are as follows:

• Initial Condensation: The more nucleophilic exocyclic amino group (-NH2) of the 5-aminopyrazole attacks one of the electrophilic carbonyl carbons of the 1,3-dicarbonyl compound.

• Intermediate Formation: This initial attack, followed by the loss of a water molecule, forms a β-enaminone intermediate.

• Intramolecular Cyclization: The endocyclic pyrazole nitrogen (N1) then acts as a nucleophile, attacking the second carbonyl carbon of the dicarbonyl moiety. This step is often the rate-limiting step and is significantly accelerated by microwave heating.

• Dehydration & Aromatization: The resulting bicyclic intermediate readily undergoes dehydration to form the stable, aromatic pyrazolo[1,5-a]pyrimidine ring system.

Caption: General mechanism for the acid-catalyzed synthesis of pyrazolo[1,5-a]pyrimidines.

Comparative Analysis: Microwave vs. Conventional Heating

The advantages of MAOS are best illustrated by a direct comparison with traditional heating methods. Data from various studies consistently show a marked improvement in efficiency.[10][11]

Parameter	Microwave-Assisted Synthesis (MAOS)	Conventional Heating (Reflux)	Reference(s)
Reaction Time	2 - 20 minutes	2 - 12 hours	[3][4][10]
Typical Yield	80 - 98%	48 - 90%	[4][10][12]
Energy Input	Low to Moderate	High	[3]
Process Control	High (Precise Temp/Pressure)	Low (Bulk Heating)	N/A
Side Products	Minimal	Often significant

Detailed Application Protocol

This protocol describes a general, robust method for the synthesis of a substituted pyrazolo[1,5-a]pyrimidine using a dedicated microwave reactor.

4.1. Materials and Reagents

Reagent	Purpose	Typical Grade	Supplier Notes
5-Amino-3-(methyl)pyrazole	Reactant	>97%	Commercially available
Acetylacetone (2,4-pentanedione)	Reactant	>99%	Commercially available
Glacial Acetic Acid (AcOH)	Catalyst	ACS Grade	Acts as both catalyst and solvent
Ethanol (EtOH)	Recrystallization Solvent	Reagent Grade	For product purification

Safety Precautions:

• Always conduct reactions in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Microwave vials are designed for high pressures. Never exceed the recommended volume or temperature for the specific vial and reactor being used.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

4.2. Experimental Workflow

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Microwave-induced synthesis of bioactive nitrogen heterocycles | EurekAlert! [eurekalert.org]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simple access toward 3-halo- and 3-nitro-pyrazolo[1,5- a ]pyrimidines through a one-pot sequence - RSC Advances (RSC Publishing) DOI:10.1039/C7RA04336H [pubs.rsc.org]
• 5. Synthesis of pyrazolopyrimidinones using a “one-pot” approach under microwave irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. ijirt.org [ijirt.org]
• 8. Microwave assisted synthesis of five membered nitrogen heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Flow Cytometry Analysis of Apoptosis Induced by Pyrazole Compounds

Introduction: Unraveling Pyrazole-Induced Apoptosis

Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue homeostasis, development, and the elimination of damaged or infected cells.[1] Its dysregulation is a hallmark of many diseases, including cancer, neurodegenerative disorders, and autoimmune diseases.[1] Consequently, the targeted induction of apoptosis in cancer cells is a primary goal of many modern therapeutic strategies. Pyrazole derivatives have emerged as a promising class of small molecules with demonstrated pro-apoptotic activity in various cancer cell lines.[2][3][4][5] These compounds can trigger apoptosis through various mechanisms, including the generation of reactive oxygen species (ROS), cell cycle arrest, and modulation of key apoptotic regulators.[2][3][4]

Flow cytometry is a powerful and high-throughput technique for the quantitative analysis of apoptosis at the single-cell level.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of flow cytometry to analyze apoptosis induced by pyrazole compounds. We will delve into the underlying principles of apoptosis detection, provide step-by-step protocols for cell preparation and staining, and offer insights into data analysis and interpretation.

The Molecular Hallmarks of Apoptosis: A Basis for Detection

Apoptosis is characterized by a series of distinct morphological and biochemical changes.[1] For flow cytometric analysis, two key events are of particular importance:

• Phosphatidylserine (PS) Externalization: In healthy cells, phosphatidylserine (PS) is a phospholipid strictly maintained on the inner leaflet of the plasma membrane.[6] During the early stages of apoptosis, this asymmetry is lost, and PS is translocated to the outer leaflet of the plasma membrane.[6] This exposed PS acts as an "eat-me" signal for phagocytes.[1]

• Loss of Membrane Integrity: In the later stages of apoptosis and in necrosis, the cell membrane loses its integrity, becoming permeable to small molecules that are normally excluded from viable cells.[1]

These two events form the basis of the most common flow cytometry assay for apoptosis, which utilizes Annexin V and a viability dye such as Propidium Iodide (PI).

• Annexin V: This is a calcium-dependent protein that has a high affinity for phosphatidylserine.[7] When conjugated to a fluorochrome (e.g., FITC, PE, or APC), Annexin V can be used to identify cells in the early stages of apoptosis where PS has been externalized, but the membrane remains intact.[1]

• Propidium Iodide (PI): PI is a fluorescent intercalating agent that stains DNA.[8][9][10] It cannot cross the membrane of live or early apoptotic cells.[1] However, in late apoptotic and necrotic cells with compromised membrane integrity, PI can enter the cell and bind to DNA, emitting a strong red fluorescence.[1][8][9][10]

By using Annexin V and PI in tandem, we can differentiate between four distinct cell populations:

• Viable cells: Annexin V-negative and PI-negative (Annexin V-/PI-).

• Early apoptotic cells: Annexin V-positive and PI-negative (Annexin V+/PI-).

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive (Annexin V+/PI+).

• Necrotic cells: Annexin V-negative and PI-positive (Annexin V-/PI+).[1]

The Intrinsic Pathway of Apoptosis and the Role of Bcl-2 Family Proteins

Many chemotherapeutic agents, including certain pyrazole compounds, induce apoptosis through the intrinsic or mitochondrial pathway.[4][11][12] This pathway is tightly regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins.[13][14][15] This family includes both pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL).[13][14][16] In healthy cells, the anti-apoptotic Bcl-2 proteins inhibit the pro-apoptotic members, preventing the initiation of apoptosis.[16][17]

Upon receiving an apoptotic stimulus, such as that from a pyrazole compound, the balance between these proteins is shifted. This can involve the upregulation of pro-apoptotic proteins and/or the downregulation of anti-apoptotic proteins.[4][18] This shift leads to the permeabilization of the outer mitochondrial membrane and the release of cytochrome c into the cytosol.[15][16] Cytochrome c then triggers a cascade of caspase activation, ultimately leading to the execution of the apoptotic program. Some pyrazole derivatives have been shown to induce apoptosis by downregulating Bcl-2 and upregulating Bax, thereby promoting the mitochondrial apoptotic pathway.[4][18][19]

Figure 1: Simplified signaling pathway of pyrazole-induced apoptosis via the intrinsic pathway.

Experimental Design and Controls: Ensuring Data Integrity

A well-designed experiment is crucial for obtaining reliable and interpretable results. The following controls are essential for any flow cytometry apoptosis assay:

Control Type	Purpose
Unstained Cells	To set the baseline fluorescence of the cell population and to check for autofluorescence.
Single-Stained Controls	Cells stained with only Annexin V-fluorochrome or only PI. These are critical for setting up fluorescence compensation to correct for spectral overlap between the fluorochromes.[20]
Negative Control (Vehicle-Treated)	Cells treated with the vehicle (e.g., DMSO) used to dissolve the pyrazole compound. This control accounts for any effects of the vehicle on cell viability and apoptosis.
Positive Control (Apoptosis Inducer)	Cells treated with a known apoptosis-inducing agent (e.g., staurosporine or camptothecin).[1][21] This control validates that the staining protocol and flow cytometer are working correctly.

Detailed Protocol for Apoptosis Analysis

This protocol is a general guideline and may require optimization depending on the cell type and the specific pyrazole compound being investigated.

Materials:

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI) staining solution

• 10X Annexin V Binding Buffer (0.1 M Hepes/NaOH, pH 7.4, 1.4 M NaCl, 25 mM CaCl2)[21]

• Flow cytometry tubes

• Micropipettes and tips

• Centrifuge

• Flow cytometer

Protocol:

1. Cell Culture and Treatment: a. Seed cells at an appropriate density to ensure they are in the logarithmic growth phase at the time of the experiment. b. Treat cells with the desired concentrations of the pyrazole compound for the appropriate duration. Include vehicle-treated and positive controls.

2. Cell Harvesting:

• Suspension Cells: i. Transfer the cell suspension to a centrifuge tube. ii. Centrifuge at 300-400 x g for 5 minutes at room temperature.[1][22] iii. Discard the supernatant.

• Adherent Cells: i. Carefully collect the culture medium, which may contain detached apoptotic cells. ii. Wash the adherent cells with PBS. iii. Detach the cells using a gentle enzyme such as trypsin-EDTA.[22][23] iv. Neutralize the trypsin with serum-containing medium. v. Combine the detached cells with the collected culture medium. vi. Centrifuge at 300-400 x g for 5 minutes at room temperature.[1][22] vii. Discard the supernatant.

3. Cell Washing: a. Resuspend the cell pellet in cold PBS and centrifuge at 300-400 x g for 5 minutes.[1] b. Repeat the wash step to ensure the complete removal of culture medium components that may interfere with staining.

4. Staining: a. Prepare 1X Annexin V Binding Buffer by diluting the 10X stock with deionized water. b. Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[20][21] c. Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[1] d. Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution to each tube.[1][21] Note: The optimal concentrations may vary depending on the supplier and should be determined empirically. e. Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.[1][21]

5. Flow Cytometry Analysis: a. Add 400 µL of 1X Annexin V Binding Buffer to each tube immediately before analysis.[1][20] b. Analyze the samples on a flow cytometer within one hour.[21]

Figure 2: Experimental workflow for apoptosis analysis by flow cytometry.

Data Analysis and Interpretation

1. Gating Strategy: A proper gating strategy is essential to exclude debris and cell aggregates, ensuring that only single-cell events are analyzed.[24][25]

a. Forward Scatter (FSC) vs. Side Scatter (SSC): Create a dot plot of FSC-A vs. SSC-A to visualize the cell population. Gate on the main cell population to exclude debris, which typically has low FSC and SSC signals.[24][26] b. Doublet Discrimination: To exclude cell doublets or aggregates, create a plot of FSC-H vs. FSC-A. Gate on the population of cells that fall on the diagonal, representing single cells.[26] c. Apoptosis Analysis: Create a dot plot of Annexin V-FITC vs. PI for the gated single-cell population.[26][27]

Figure 3: A typical gating strategy for flow cytometry apoptosis analysis.

2. Quadrant Analysis: Set up quadrants on the Annexin V vs. PI plot based on the single-stained controls to delineate the four cell populations:

• Lower Left (Q3): Viable cells (Annexin V-/PI-)

• Lower Right (Q4): Early apoptotic cells (Annexin V+/PI-)

• Upper Right (Q2): Late apoptotic/necrotic cells (Annexin V+/PI+)

• Upper Left (Q1): Necrotic cells (Annexin V-/PI+)[1]

3. Data Presentation: The percentage of cells in each quadrant should be recorded for each sample. This data can be presented in a table for easy comparison between different treatment groups.

Treatment	% Viable (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic/Necrotic (Q2)	% Necrotic (Q1)
Untreated	95.2	2.1	1.5	1.2
Vehicle Control	94.8	2.5	1.6	1.1
Pyrazole Compound (X µM)	60.3	25.4	12.1	2.2
Positive Control	45.7	35.8	16.3	2.2

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
High background staining in negative control	Incomplete washing, cell death during preparation, inappropriate antibody concentration.	Ensure thorough washing, handle cells gently, titrate antibody concentration.
Weak Annexin V signal	Insufficient calcium in binding buffer, low level of apoptosis.	Use the recommended binding buffer, increase treatment time or concentration of the pyrazole compound.
High PI staining in all samples	Harsh cell handling, prolonged incubation times.	Handle cells gently, adhere to recommended incubation times.
Poor separation of populations	Inadequate compensation.	Use single-stained controls to properly set compensation.[20]

Conclusion

The Annexin V/PI staining assay coupled with flow cytometry is a robust and reliable method for quantifying apoptosis induced by pyrazole compounds.[1] By understanding the principles of the assay, adhering to a well-designed experimental plan with appropriate controls, and employing a systematic gating strategy, researchers can obtain high-quality, reproducible data. This information is invaluable for elucidating the mechanisms of action of novel pyrazole derivatives and for advancing their development as potential anticancer therapeutics.

References

• Boster Biological Technology. "Annexin V PI Staining Guide for Apoptosis Detection." November 12, 2024. [Link]

• Kanduc, D., et al. "Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method." Methods in Molecular Biology, vol. 1153, 2014, pp. 245-50. [Link]

• Wang, C., et al. "The role of BCL-2 family proteins in regulating apoptosis and cancer therapy." Frontiers in Oncology, vol. 11, 2021, p. 735876. [Link]

• Wikipedia. "Bcl-2 family." Last modified February 25, 2026. [Link]

• Youle, R. J., and A. Strasser. "The BCL-2 protein family: opposing roles in cell death and survival." Nature Reviews Molecular Cell Biology, vol. 9, no. 1, 2008, pp. 47-59. [Link]

• Adams, J. M., and S. Cory. "The Bcl-2-regulated apoptosis switch: mechanism and therapeutic potential." Current Opinion in Immunology, vol. 19, no. 5, 2007, pp. 488-96. [Link]

• Nacalai Tesque, Inc. "Annexin V-FITC Apoptosis Detection Kit." Accessed March 14, 2026. [Link]

• Riccardi, C., and I. Nicoletti. "Analysis of apoptosis by propidium iodide staining and flow cytometry." Nature Protocols, vol. 1, no. 3, 2006, pp. 1458-61. [Link]

• Wikipedia. "Bcl-2." Last modified March 5, 2026. [Link]

• BioGems. "Annexin V FITC Apoptosis Detection Kit." Accessed March 14, 2026. [Link]

• Zarei, M., et al. "Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468." Iranian Journal of Pharmaceutical Research, vol. 20, no. 3, 2021, pp. 313-23. [Link]

• Boster Biological Technology. "Comprehensive Guide to Gating Strategies in Flow Cytometry." April 3, 2025. [Link]

• Torres, M. P., et al. "A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells." Molecules, vol. 29, no. 14, 2024, p. 3318. [Link]

• Li, W., et al. "Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents." Molecules, vol. 28, no. 16, 2023, p. 6052. [Link]

• Darzynkiewicz, Z., et al. "Analysis of apoptosis by propidium iodide staining and flow cytometry." Current Protocols in Cytometry, Chapter 7, Unit 7.1, 2004. [Link]

• ResearchGate. "Flow cytometry gating strategy for identifying live, early apoptotic, late apoptotic, and necrotic cells in PBMC culture." Accessed March 14, 2026. [Link]

• Frontiers. "Flow cytometry gating strategy. A. Apoptosis analysis using FITC-AnnexinV/PI." Accessed March 14, 2026. [Link]

• PubMed. "Analysis of apoptosis by propidium iodide staining and flow cytometry." Accessed March 14, 2026. [Link]

• Toton, E., et al. "EVALUATION OF APOPTOTIC ACTIVITY OF NEW CONDENSED PYRAZOLE DERIVATIVES." Journal of Physiology and Pharmacology, vol. 64, no. 4, 2013, pp. 503-10. [Link]

• Zarei, M., et al. "Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468." Iranian Journal of Pharmaceutical Research, vol. 20, no. 3, 2021, pp. 313-23. [Link]

• ResearchGate. "Gating and compensation for Annexin V and PI?" Accessed March 14, 2026. [Link]

• IQ Products. "Propidium Iodide for (apoptotic) cell death analysis." Accessed March 14, 2026. [Link]

• University of South Florida Health. "Apoptosis Protocols." Accessed March 14, 2026. [Link]

• Al-Warhi, T., et al. "Discovery of New Pyrazole-Tosylamide Derivatives as Apoptosis Inducers Through BCL-2 Inhibition and Caspase-3 Activation." Helvetica Chimica Acta, vol. 107, no. 2, 2024, e202300185. [Link]

• University of California, Berkeley. "The Annexin V Apoptosis Assay." Accessed March 14, 2026. [Link]

• University of Kansas Medical Center. "Measuring Apoptosis using Annexin V and Flow Cytometry." Accessed March 14, 2026. [Link]

• Creative Biolabs. "Protocol of Cell Preparation for Flow Cytometry." Accessed March 14, 2026. [Link]

• Singh, S., et al. "Flow cytometry-based quantitative analysis of cellular protein expression in apoptosis subpopulations: A protocol." STAR Protocols, vol. 5, no. 3, 2024, p. 102375. [Link]

• Bio-Techne. "Protocol : Annexin V and PI Staining by Flow Cytometry." Accessed March 14, 2026. [Link]

• UChicago Voices. "My 3-step approach to gating Annexin V data appropriately." July 8, 2012. [Link]

• ResearchGate. "(PDF) Evaluation of apoptotic activity of new condensed pyrazole derivatives." Accessed March 14, 2026. [Link]

• Bio-Rad Antibodies. "Gating Strategies for Effective Flow Cytometry Data Analysis." Accessed March 14, 2026. [Link]

• Bio-Rad Antibodies. "How to Use Flow Cytometry to Measure Apoptosis: Part One." February 1, 2021. [Link]

• ResearchGate. "The effect on apoptotic induction of Caspase-3 was shown by 8a, 8b, 10c, and 11b." Accessed March 14, 2026. [Link]

• PubMed. "Induction of apoptosis by pyrazolo[3,4-d]pyridazine derivative in lung cancer cells via disruption of Bcl-2/Bax expression balance." Accessed March 14, 2026. [Link]

Sources

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• 3. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 [journal.waocp.org]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. media.tghn.org [media.tghn.org]
• 9. Analysis of apoptosis by propidium iodide staining and flow cytometry | Springer Nature Experiments [experiments.springernature.com]
• 10. Analysis of apoptosis by propidium iodide staining and flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jpp.krakow.pl [jpp.krakow.pl]
• 12. Induction of apoptosis by pyrazolo[3,4-d]pyridazine derivative in lung cancer cells via disruption of Bcl-2/Bax expression balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The role of BCL-2 family proteins in regulating apoptosis and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Bcl-2 family - Wikipedia [en.wikipedia.org]
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• 19. Discovery of New Pyrazole-Tosylamide Derivatives as Apoptosis Inducers Through BCL-2 Inhibition and Caspase-3 Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [rndsystems.com]
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• 23. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
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• 27. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Solubility of 3-Amino-4-(1H-pyrazol-1-yl)benzoic Acid in Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers whose biochemical and cell-based assays are compromised by poorly soluble compounds. 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid presents a unique formulation challenge: it is a rigid, multi-functional molecule capable of extensive intermolecular hydrogen bonding.

This guide provides field-proven, causality-driven troubleshooting strategies to ensure your assays yield high-fidelity, reproducible data.

Part 1: The Chemistry of the Problem

Q: Why does 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid precipitate in my standard HEPES/PBS assay buffer even at low micromolar concentrations?

A: The insolubility is driven by the molecule's structural thermodynamics. The compound contains a carboxylic acid (pKa ~4.2), a primary amine, and a pyrazole ring. At physiological pH (7.4), it exists predominantly as an anion (deprotonated carboxylate). However, the highly polarizable pyrazole ring and the primary amine act as strong hydrogen-bond donors and acceptors.

When introduced into an aqueous buffer (typically spiked from a 10 mM DMSO stock), the sudden shift in the dielectric constant induces "hydrophobic collapse." The molecules engage in head-to-tail intermolecular hydrogen bonding, causing the compound to rapidly form colloidal aggregates rather than remaining as single solvated monomers[1].

Mechanistic pathway of assay interference caused by compound aggregation.

Part 2: Formulation & Buffer Optimization

Q: What is the most effective way to solubilize this compound without interfering with my target protein or cell line?

A: Solubilization requires disrupting the intermolecular forces. We recommend a tiered approach: pH adjustment, co-solvency, and complexation[2]. For benzoic acid derivatives, utilizing a co-solvent like DMSO can significantly lower the dielectric constant of the microenvironment, enhancing solubility[1][3]. However, because biological assays tolerate limited organic solvents, complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly recommended. HP-β-CD encapsulates the hydrophobic pyrazole moiety within its cavity while leaving the carboxylate exposed to the aqueous phase, forming a stable 1:1 stoichiometric inclusion complex[4].

Decision tree for optimizing the aqueous solubility of amphoteric compounds.

Quantitative Data: Excipient Tolerance in Assays

To prevent assay artifacts, you must keep solubilizing agents below their toxicity or interference thresholds.

Excipient / Solubilizer	Mechanism of Action	Max Tolerated Conc. (Biochemical)	Max Tolerated Conc. (Cell-Based)
DMSO	Dielectric constant reduction	5% (v/v)	0.1% - 0.5% (v/v)
HP-β-CD	Hydrophobic cavity inclusion	10% - 20% (w/v)	1% - 5% (w/v)
Tween-20 / Triton X-100	Micellar encapsulation	0.01% - 0.1% (v/v)	Typically toxic (Avoid)
BSA	Protein binding / carrier	0.1% (w/v)	10% FBS equivalent

Protocol 1: Preparation of HP-β-CD Inclusion Complexes (Higuchi-Connors Method)

Do not simply mix DMSO stocks with cyclodextrin, as this creates competing ternary complexes[5]. Use the following solid-state dispersion method:

• Prepare Host Solution: Dissolve HP-β-CD at 20% (w/v) in your base assay buffer (e.g., 50 mM HEPES, pH 7.4).

• Add Guest Molecule: Add an excess amount of solid 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid directly to the cyclodextrin solution.

• Equilibration: Agitate the suspension vigorously on an orbital shaker at 25°C for 24 to 48 hours to reach thermodynamic equilibrium[4].

• Separation: Centrifuge the mixture at 10,000 x g for 15 minutes to pellet any undissolved compound.

• Filtration: Pass the supernatant through a 0.22 µm PTFE syringe filter to remove sub-visible particulates.

• Quantification: Determine the true concentration of the dissolved compound in the filtrate using UV-Vis spectroscopy or HPLC before serial dilution.

Part 3: Assay-Specific Troubleshooting

Q: I am seeing a very steep Hill slope (e.g., >2.0) and erratic IC50 values in my enzymatic assay. Is this related to solubility?

A: Yes. This is the classic signature of aggregation-based promiscuous inhibition. When the compound exceeds its kinetic solubility limit, it forms colloids. These colloids non-specifically sequester the target enzyme on their surface, leading to rapid, non-stoichiometric inhibition.

Self-Validating Protocol (Detergent Rescue): To prove this is happening, run a parallel IC50 curve with 0.01% Triton X-100 or Tween-20 added to your assay buffer. Non-ionic surfactants disrupt colloidal aggregates by forming micelles around the compound[4]. If the IC50 shifts dramatically to the right (weaker potency) or the inhibition completely disappears upon adding detergent, your previous results were false positives driven by insolubility.

Q: How do I handle co-solvent addition if my cells are highly sensitive to DMSO?

A: If your cells cannot tolerate the DMSO required to keep the compound in solution, you must use a co-solvent replacement strategy. Mixtures of cyclodextrins (e.g., combining natural γ-cyclodextrin and modified HP-β-CD) can have additive or synergistic solubilizing effects, allowing you to completely eliminate DMSO from the final cell culture media while maintaining the compound in a bioavailable state[6].

Part 4: Analytical Verification

Q: How can I definitively verify that my compound is fully dissolved before running a 384-well screen?

A: Visual inspection is dangerously insufficient. Micro-precipitates are invisible to the naked eye but will cause severe optical interference and false negatives.

Protocol 2: Nephelometric Kinetic Solubility Verification

• Matrix Preparation: Prepare a serial dilution of your compound directly in the final assay buffer (must include all proteins, salts, and excipients, as these affect the solubility limit)[7].

• Plating: Transfer the dilutions to a clear-bottom 384-well microplate. Incubate for the exact duration of your planned assay.

• Measurement: Read the plate using a laser nephelometer (which measures forward light scattering).

• Analysis: Plot compound concentration against the scatter signal. The concentration at which the scatter signal sharply deviates from the baseline is your kinetic solubility limit. Never test the compound above this concentration in your assay.

References

• Benchchem.Technical Support Center: Enhancing the Solubility of Benzoic Acid Derivatives in Organic Solvents.
• ResearchGate.Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study.
• ResearchGate.Benzoic acid solubility in pure water and aqueous 2-propanol fractions vs. temperature.
• MDPI.Expanding the Equilibrium Solubility and Dissolution Thermodynamics of Benzoic Acid in Aqueous Alcoholic Mixtures.
• ResearchGate.Solubility issue of guest compound while preparing inclusion complex with cyclodextrin.
• Molecular Pharmaceutics.Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects.
• PMC (NIH).A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. forskning.ruc.dk [forskning.ruc.dk]
• 7. researchgate.net [researchgate.net]

Optimizing reaction conditions for pyrazole cyclocondensation

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Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Successful pyrazole cyclocondensation (the Knorr synthesis) requires a deep understanding of the thermodynamic and kinetic forces at play.

This guide provides field-proven troubleshooting strategies, causal explanations for reaction behaviors, and self-validating protocols to ensure your syntheses are robust, reproducible, and highly regioselective.

I. Mechanistic Overview & Reaction Logic

The Knorr pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine. The reaction proceeds via a distinct sequence: initial nucleophilic attack to form a hydrazone, followed by intramolecular cyclization into a cyclic hemiaminal (hydroxypyrazolidine), and finally, acid-catalyzed dehydration to yield the aromatic pyrazole [3]. Understanding this pathway is critical because failures at different stages require entirely different interventions.

Mechanistic pathway of Knorr pyrazole synthesis highlighting pH-dependent cyclization.

II. Frequently Asked Questions (Troubleshooting)

Q1: My reaction mixture is turning dark red/yellow, and I am observing multiple tar-like impurities. How do I prevent this? A1: Discoloration is almost always linked to the oxidative degradation of the hydrazine reagent. Phenylhydrazine, in particular, is highly sensitive to air and light [1].

• The Causality: Hydrazines undergo rapid autoxidation in the presence of oxygen to form diazenes and reactive radical species. These species polymerize into highly colored, insoluble impurities that complicate purification.

• The Solution: Do not use free-base hydrazines that have been stored for long periods. Instead, use fresh hydrazine salts (e.g., phenylhydrazine hydrochloride) and liberate the free base in situ using a stoichiometric amount of a mild base like sodium acetate. Always purge the reaction solvent and vessel with an inert gas (Nitrogen or Argon) prior to reagent addition [1].

Q2: I am obtaining a complex mixture of regioisomers when using an unsymmetrical 1,3-dicarbonyl. How can I drive the reaction toward a single regioisomer? A2: Regioselectivity is governed by the competition between the two carbonyl carbons for the initial nucleophilic attack [2].

• The Causality: If the steric and electronic differences between the two carbonyls are marginal, conventional solvents (like ethanol) fail to differentiate them, leading to a ~1:1 mixture of regioisomers.

• The Solution: Switch your solvent to a fluorinated alcohol, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) [2]. These solvents are strong hydrogen-bond donors but possess very low nucleophilicity. They selectively hydrogen-bond to the more basic carbonyl oxygen, artificially amplifying the electrophilic difference between the two sites and directing the hydrazine attack exclusively to one carbonyl [2].

Troubleshooting workflow for optimizing regioselectivity in pyrazole cyclocondensation.

Q3: My LC-MS shows that the reaction stalls at an intermediate mass [M+H2O]. The final pyrazole is not forming. A3: You have successfully formed the cyclic hydroxypyrazolidine intermediate, but the final dehydration step has stalled [3].

• The Causality: The dehydration of the intermediate to form the aromatic pyrazole ring is the rate-determining step under neutral conditions [3]. This step requires protonation of the hydroxyl group to create a good leaving group (water). At neutral or basic pH (pH ≥ 7), this activation is absent, and the reaction becomes trapped [4].

• The Solution: Introduce an acid catalyst. Acidic conditions rapidly accelerate both the imine formation and the final dehydrative cyclization, providing an intense thermodynamic drive toward aromaticity [4].

III. Quantitative Data Summary: Optimization Parameters

The following table synthesizes the effects of various reaction conditions on the kinetics, yield, and regioselectivity of pyrazole cyclocondensation.

Solvent System	Catalyst	Temperature	Primary Outcome	Mechanistic Rationale
Ethanol	None	Reflux (78 °C)	Mixed regioisomers, moderate yield	Serves as a standard baseline. Fails to provide sufficient electronic differentiation between unsymmetrical carbonyls.
TFE / HFIP	None	25–50 °C	High regioselectivity	Strong H-bond donor activates specific carbonyls; low nucleophilicity prevents solvent-substrate side reactions [2].
Acetic Acid	None (Solvent acts as acid)	110 °C	High yield (e.g., 73% for triphenylpyrazole)	Accelerates in situ enolization and dehydrative cyclization; stabilizes intermediates to prevent side reactions[5].
DMF / DMSO	None	100 °C	Low yield (<40%)	Dipolar aprotic solvents fail to support the critical proton transfer required for the dehydration step [5].

IV. Self-Validating Experimental Protocol

This protocol is designed for the regioselective synthesis of 1,3,5-substituted pyrazoles. It incorporates built-in validation checkpoints to ensure the reaction is proceeding correctly at each phase.

Reagents Required:

• Unsymmetrical 1,3-dicarbonyl compound (1.0 equiv)

• Substituted hydrazine hydrochloride (1.1 equiv)

• Sodium acetate (1.1 equiv)

• Glacial acetic acid (Catalytic, 0.1 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) or Ethanol

Step-by-Step Methodology:

• Preparation & Degassing: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the 1,3-dicarbonyl compound (1.0 equiv) in the chosen solvent (0.2 M concentration). Purge the solution with Argon for 5 minutes.

  • Validation Check: The solution should remain clear. If using TFE, ensure the flask is tightly sealed as it is highly volatile.

• In Situ Free-Base Generation: Add the substituted hydrazine hydrochloride (1.1 equiv) and sodium acetate (1.1 equiv) to the flask.

  • Causality: Sodium acetate neutralizes the HCl salt, slowly releasing the free hydrazine. This prevents sudden spikes in concentration that lead to off-target polymerization.

• Catalysis & Condensation: Add a catalytic amount of glacial acetic acid (0.1 equiv). Attach a reflux condenser and heat the mixture to 80–100 °C under an inert atmosphere.

  • Validation Check (1 Hour): Spot the reaction on a TLC plate (typically 30% EtOAc/Hexanes). You should observe the complete consumption of the 1,3-dicarbonyl starting material. The reaction mixture should remain pale yellow; a shift to dark red indicates oxygen ingress [1].

• Forced Dehydration: Continue heating for an additional 1-2 hours to ensure the cyclic intermediate fully dehydrates into the aromatic pyrazole.

• Isolation via Precipitation: Remove the flask from the heat source. While the solution is still warm (approx. 50 °C), slowly add deionized water dropwise with vigorous stirring.

  • Validation Check: The sudden increase in solvent polarity will force the highly hydrophobic pyrazole product to precipitate as a solid [1].

• Purification: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the solid via vacuum filtration, wash with ice-cold water followed by cold hexanes to remove non-polar impurities, and dry under a vacuum [1].

V. References

• Title: Troubleshooting the reaction mechanism of pyrazole formation Source: BenchChem URL:

• Title: Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis Source: BenchChem URL:

• Title: Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow Source: RSC Publishing URL:

• Title: Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL Source: PMC (NIH) URL:

• Title: Buy 1,3,5-Triphenylpyrazole (EVT-3186822) | 2183-27-9 Source: EvitaChem URL:

Technical Support Center: Optimizing Catalyst Selection for Pyrazole Synthesis

Welcome to the Pyrazole Synthesis Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with regioselectivity, stalled kinetics, and catalyst degradation when building these privileged heterocycles. Pyrazoles form the core of blockbuster non-steroidal anti-inflammatory drugs (NSAIDs) like Celecoxib and Mavacoxib[1], but their synthesis is rarely plug-and-play.

This guide moves beyond generic protocols to explain the causality behind catalyst selection. By understanding the mechanistic levers—such as keto-enol tautomerization, transition metal oxidation states, and solvent microenvironments—you can design self-validating workflows that work on the first run.

Strategic Overview: Selecting the Right Catalytic Pathway

Before troubleshooting a failed reaction, ensure your catalytic strategy aligns with your starting materials. The decision matrix below outlines the primary synthetic pathways and their optimal catalytic systems.

Decision matrix for catalyst selection based on pyrazole synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: I am running a Knorr synthesis with a trifluoromethylated 1,3-dicarbonyl, but my reaction is incredibly slow. Should I increase my Brønsted acid loading? A1: Not necessarily. While Brønsted and Lewis acids are traditionally used to accelerate the Knorr synthesis by protonating the electrophilic carbonyl, recent high-throughput benchtop 19 F NMR studies reveal that the solvent plays a far more critical role than the catalyst itself[1]. The rate-limiting factor is the keto-enol tautomerization of the 1,3-dicarbonyl. The enol form is stabilized by intramolecular hydrogen bonding, rendering it less reactive[1]. Acid catalysts disrupt this hydrogen bond, but highly polar aprotic solvents like dimethylformamide (DMF) independently maximize the reaction rate by stabilizing the transition state of the hydrazone formation[1]. Actionable Advice: Before increasing catalyst loading, switch your solvent to DMF.

Q2: I am getting a mixture of regioisomers when condensing unsymmetrical 1,3-diketones with arylhydrazines. How can I enforce strict regiocontrol? A2: Regioselectivity issues arise because both carbonyl carbons can undergo initial nucleophilic attack. To enforce strict regiocontrol, you must alter the electronic activation of the carbonyls.

• Solution 1 (Ionic Liquids): Utilizing a Lewis acidic room-temperature ionic liquid, such as [Bmim][InCl4], acts as a highly efficient catalyst for the regioselective synthesis of fully substituted pyrazoles[2]. The indium-based Lewis acid differentially coordinates to the less sterically hindered carbonyl, directing the initial hydrazone formation.

• Solution 2 (Solid Acid Catalysts): Cellulose sulfuric acid (CSA) in aqueous media provides a bio-supported, highly regioselective alternative[3]. The rigid polymeric structure of CSA creates a microenvironment that sterically guides the hydrazine approach[3].

Q3: Can I synthesize pyrazoles directly from 1,2-diols instead of 1,3-dicarbonyls to avoid handling unstable diketones? A3: Yes. A highly efficient alternative is the tandem oxidation and intermolecular ring cyclization of vicinal diols with hydrazones using a Cerium-catalyzed system[4]. The Ce-catalyst facilitates a tandem oxidation of the 1,2-diol to a dicarbonyl equivalent in situ, followed immediately by C-C/C-N bond formation[4]. This yields 1,3-di- and 1,3,5-trisubstituted pyrazoles with excellent regioselectivity and avoids the isolation of reactive intermediates[4].

Troubleshooting Common Experimental Failures

Issue 1: Catalyst Poisoning in Copper-Catalyzed Pyrazole Synthesis

• Symptom: When synthesizing pyrazoles from haloenynes, the reaction stalls at the intermolecular N-arylation stage; cyclization onto the alkyne fails[5].

• Causality: Copper(I) catalysts (e.g., CuI/diamine systems) are highly sensitive to oxidative degradation (Cu(I) oxidizing to inactive Cu(II)) and competitive coordination by strongly chelating byproducts[5].

• Resolution: Ensure rigorous degassing of solvents (sparge with Argon for 30 mins). Add a sacrificial reductant or use a slight excess of the diamine ligand to stabilize the Cu(I) oxidation state. Verify the purity of the haloenyne; trace terminal alkynes can form unreactive copper acetylide polymers.

Issue 2: Poor Yield and Black Precipitate in Aqueous Knorr Synthesis

• Symptom: When using Cellulose Sulfuric Acid (CSA), the catalyst turns black, and the yield drops below 40%[3].

• Causality: The catalyst is undergoing thermal degradation (charring) due to localized overheating, or the substrates are polymerizing on the highly active acidic surface.

• Resolution: Lower the reaction temperature. CSA is highly active in water; many reactions proceed efficiently at room temperature[3]. Ensure vigorous stirring to prevent localized hot spots.

Mechanistic Deep-Dive: The Knorr Synthesis

To truly optimize the Knorr synthesis, one must understand the interplay between tautomerization and cyclodehydration. The diagram below illustrates how acid catalysts and solvent choices push the equilibrium toward the reactive keto tautomer.

Acid-catalyzed keto-enol tautomerization and subsequent cyclodehydration in Knorr synthesis.

Quantitative Data: Catalyst Performance Matrix

The following table summarizes the performance of various catalytic systems across different pyrazole synthesis methodologies, allowing for rapid comparison.

Catalyst System	Reaction Type	Key Substrates	Yield (%)	Regioselectivity	Ref
DMF (Solvent-driven)	Knorr Synthesis	Trifluoromethyl 1,3-diones + Hydrazines	>85%	High	[1]
[Bmim][InCl4]	Lewis Acid Condensation	Unsymmetrical 1,3-diketones + Hydrazones	80–95%	Excellent	[2]
Ce(IV) Catalyst	Tandem Oxidation	1,2-diols + Hydrazones	75–92%	Excellent	[4]
Cellulose Sulfuric Acid	Aqueous Knorr	1,3-dicarbonyls + Hydrazines	85–98%	High	[3]
CuI / Diamine	Cycloaddition	Haloenynes + Hydrazines	~78%	Moderate-High	[5]
NaMn (Silverton POM)	Lewis Acid Condensation	1,3-diketones + Hydrazides	Up to 99%	High	[6]

Self-Validating Experimental Protocols

Protocol A: Benchtop NMR-Optimized Knorr Synthesis of Celecoxib Core[1]

Objective: Synthesize 3-(trifluoromethyl) pyrazolyl benzenesulfonamide with real-time kinetic tracking. Causality Check: We use DMF because it stabilizes the transition state of the hydrazone formation better than protic solvents, accelerating the rate-limiting step independently of the acid catalyst[1].

• Preparation: In a dry 10 mL round-bottom flask, dissolve 1.0 mmol of 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione in 2.0 mL of anhydrous DMF.

• Baseline NMR: Take a 0.1 mL aliquot, dilute with DMF, and acquire a baseline 19 F NMR spectrum to quantify the initial keto-enol ratio.

• Catalyst Addition: Add 5 mol% of a selected Brønsted acid (e.g., p-toluenesulfonic acid). Observe the disruption of the enol intramolecular hydrogen bond via an upfield shift in the 19 F signal.

• Hydrazine Addition: Slowly add 1.1 mmol of 4-sulfamoylphenylhydrazine hydrochloride.

• Reaction Monitoring: Stir at room temperature. Extract 0.1 mL aliquots every 15 minutes for 19 F NMR analysis. The disappearance of the trifluoromethyl dione peak and the appearance of the pyrazole CF 3​ peak validates the reaction progress.

• Workup: Upon completion (typically <2 hours in DMF), quench with water (10 mL) to precipitate the highly hydrophobic pyrazole product. Filter and wash with cold water.

Protocol B: Ce-Catalyzed Regioselective Synthesis from 1,2-Diols[4]

Objective: Synthesize 1,3,5-trisubstituted pyrazoles via tandem oxidation/cyclization. Causality Check: The Ce(IV) catalyst acts as a dual-purpose agent: it first oxidizes the vicinal diol to a dicarbonyl species in situ, preventing the degradation of sensitive diketones, and then acts as a Lewis acid to template the regioselective C-N bond formation[4].

• Setup: Charge a reaction vial with 1.0 mmol of the 1,2-diol and 1.2 mmol of the aryl hydrazone.

• Catalyst Loading: Add 10 mol% of the Cerium catalyst (e.g., Ceric Ammonium Nitrate, CAN) and a suitable terminal oxidant if running under catalytic Ce conditions.

• Solvent & Heating: Add 3.0 mL of acetonitrile. Heat the mixture to 80°C under an open atmosphere (or oxygen balloon if utilizing aerobic oxidation).

• Validation: Monitor via TLC. The intermediate dicarbonyl should not accumulate; it should be immediately consumed by the hydrazone. If dicarbonyl accumulates, the cyclization step is stalling (check for moisture contamination).

• Purification: Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over Na 2​ SO 4​ , and purify via flash chromatography.

References

1.[3] Title: Cellulose sulfuric acid as a bio-supported and efficient solid acid catalyst for synthesis of pyrazoles in aqueous medium Source: RSC Advances (rsc.org) URL:

2.[2] Title: [Bmim][InCl4]-Catalyzed Addition of Hydrazones to β-Diketones: An Efficient Regioselective Synthesis of Pyrazoles and Pyrazole-Fused Cyclohexanones Source: Thieme E-Books & E-Journals (thieme-connect.com) URL:

3.[4] Title: Ce-catalyzed regioselective synthesis of pyrazoles from 1,2-diols via tandem oxidation and C-C/C-N bond formation Source: PubMed / Org Biomol Chem (nih.gov) URL:

4.[1] Title: Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy-Optimized Knorr Pyrazole Synthesis of Celecoxib and Mavacoxib, 3-(Trifluoromethyl) Pyrazolyl Benzenesulfonamides, Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) Source: MDPI (mdpi.com) URL:

5.[5] Title: Palladium-And Copper-Catalyzed Aryl Halide Amination, Etherification and Thioetherification Reactions in The Synthesis of Aromatic Heterocycles Source: Scribd (scribd.com) URL:

6.[6] Title: Two Mn(II)-Bridged Silverton-Type [UMo12O42]8– Polyoxometalates with Catalytic Activity for the Synthesis of Pyrazoles Source: Inorganic Chemistry - ACS Publications (acs.org) URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. Cellulose sulfuric acid as a bio-supported and efficient solid acid catalyst for synthesis of pyrazoles in aqueous medium - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Ce-catalyzed regioselective synthesis of pyrazoles from 1,2-diols via tandem oxidation and C-C/C-N bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. pubs.acs.org [pubs.acs.org]

Resolving ambiguous NMR peaks in 3-Amino-4-(1h-pyrazol-1-yl)benzoic acid

Target Molecule: 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals

Welcome to the NMR Technical Support Center. Elucidating the structure of 1-arylpyrazoles with multiple functional groups often presents complex spectral ambiguities. This guide provides field-proven, self-validating workflows to resolve overlapping signals, dynamic line broadening, and tautomeric/exchange phenomena in 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid.

Diagnostic Decision Tree

Use the following logical workflow to triage your specific NMR ambiguity before proceeding to the detailed FAQs and protocols.

Fig 1. Diagnostic workflow for resolving NMR ambiguities in 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid.

Frequently Asked Questions (FAQs) & Causality Analysis

FAQ 1: How do I definitively differentiate the Pyrazole H-3' and H-5' protons?

The Issue: In 1-substituted pyrazoles, the H-3' and H-5' protons both appear as doublets with nearly identical coupling constants (J ≈ 1.8–2.5 Hz), making 1D assignment ambiguous. The Causality: The substitution at N1 breaks the electronic symmetry of the pyrazole ring. The H-5' proton is adjacent to the N1 atom, which is directly bonded to the deshielding phenyl ring. This anisotropic effect typically shifts H-5' downfield relative to H-3'. However, relying solely on chemical shifts is risky due to solvent effects. The Solution: Implement a self-validating 2D NOESY experiment. Because H-5' points back toward the benzene ring, it is spatially proximate to the ortho-proton of the benzene ring (Benzene H-5). Observing a through-space cross-peak between the pyrazole doublet at ~8.10 ppm and the benzene doublet at ~7.20 ppm definitively locks in the H-5' assignment 1[1].

FAQ 2: The Benzene ring protons (H-2, H-5, H-6) are overlapping. How do I resolve them?

The Issue: The 7.0–7.5 ppm region is crowded. The Causality: The benzene ring is subject to competing electronic effects: the -COOH group is an electron-withdrawing group (EWG) that deshields ortho/para positions, while the -NH2 group is a strong electron-donating group (EDG) that shields them. Depending on the solvent's hydrogen-bonding capacity, these shifts can drift and overlap. The Solution: Utilize 2D HMBC to trace the rigid carbon skeleton 2[2]. Identify the carbonyl carbon (~167 ppm). In a standard HMBC optimized for 8 Hz (³J_CH), both H-2 and H-6 will show strong 3-bond correlations to the C=O carbon. H-5 is 4 bonds away and will show no correlation. You can then differentiate H-2 and H-6 by their 1D multiplicity (H-2 is a narrowly coupled meta-doublet; H-6 is a doublet of doublets) 3[3].

FAQ 3: Why are my -NH2 and -COOH peaks missing or merged into the baseline?

The Issue: Expected integrals do not match the molecular formula due to missing exchangeable protons. The Causality: Protons attached to heteroatoms (N, O) undergo rapid chemical exchange with trace water in the solvent. If the exchange rate is on the intermediate NMR timescale, the signals broaden into the baseline. Furthermore, the ¹⁴N nucleus has a quadrupole moment that facilitates rapid relaxation, further broadening the -NH2 signal. The Solution: Use ultra-dry DMSO-d6 to slow the exchange rate, allowing the -COOH to appear at ~12.5 ppm and the -NH2 at ~5.5 ppm. To validate their identity, perform a D₂O shake (Protocol A).

FAQ 4: Why are the Pyrazole H-5' and Benzene H-5 peaks unusually broad?

The Issue: Specific aromatic peaks lack sharp splitting patterns at room temperature. The Causality: The bulky pyrazole ring and the ortho-amino group (-NH2 at C3) create significant steric hindrance. This restricts the free rotation around the C4(phenyl)–N1'(pyrazole) bond. At 25°C, this rotation may occur in the "intermediate exchange regime," causing the affected protons (H-5' and H-5) to broaden. The Solution: Run a Variable Temperature (VT) NMR experiment (Protocol D). Heating the sample to 60–80°C injects enough kinetic energy to push the rotation into the "fast exchange regime," which averages the magnetic environments and sharply resolves the peaks.

Quantitative Data Presentation

Use this reference table to cross-examine your empirical data. The expected shifts are modeled for DMSO-d6 at 298K.

Position	Fragment	Expected ¹H Shift (ppm)	Multiplicity & J-Coupling	Expected ¹³C Shift (ppm)	Key HMBC (Carbon to Proton)	Key NOESY (Proton to Proton)
1	C-COOH	-	-	~167.0	H-2, H-6	-
2	Benzene CH	~7.40	d (J ≈ 1.5 Hz)	~115.0	H-6	-
3	C-NH2	-	-	~145.0	H-5	-
4	C-Pyrazole	-	-	~128.0	H-2, H-6, Pyrazole H-5'	-
5	Benzene CH	~7.20	d (J ≈ 8.0 Hz)	~118.0	H-6	Pyrazole H-5'
6	Benzene CH	~7.10	dd (J ≈ 8.0, 1.5 Hz)	~122.0	H-2	-
3'	Pyrazole CH	~7.80	d (J ≈ 2.0 Hz)	~140.0	H-4', H-5'	-
4'	Pyrazole CH	~6.50	t (J ≈ 2.0 Hz)	~106.0	H-3', H-5'	-
5'	Pyrazole CH	~8.10	d (J ≈ 2.0 Hz)	~130.0	H-3', H-4'	Benzene H-5
-	-NH2	~5.50	br s	-	-	-
-	-COOH	~12.50	br s	-	-	-

Experimental Protocols

Protocol A: D₂O Exchange (Self-Validating Exchangeable Protons)

• Acquire a standard 1D ¹H NMR spectrum of the compound in 0.6 mL of dry DMSO-d6.

• Remove the NMR tube and add exactly 2 drops (approx. 10-20 µL) of Deuterium Oxide (D₂O).

• Cap the tube and shake vigorously for 30 seconds to ensure complete homogeneous mixing.

• Re-acquire the 1D ¹H NMR spectrum under identical parameters.

• Validation: The signals at ~5.50 ppm (-NH2) and ~12.50 ppm (-COOH) will disappear as they exchange with deuterium, leaving a new HDO peak at ~3.3 ppm. This creates a self-validating loop confirming their identity.

Protocol B: High-Resolution HMBC Setup

• Prepare a high-concentration sample (≥ 15 mg in 0.6 mL DMSO-d6) to ensure adequate signal-to-noise for quaternary carbons 4[4].

• Select a gradient-enhanced HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems) to suppress one-bond artifacts.

• Optimize the long-range coupling delay: Set the delay based on 1/(2×JLR​) . For aromatic systems, assume a ³J_CH of 8 Hz. Set the delay to 62.5 ms .

• Acquire with at least 256 increments in the F1 (Carbon) dimension to ensure sufficient resolution to separate C2, C5, and C6.

Protocol C: 2D NOESY/ROESY for Spatial Correlation

• Determine the molecular weight regime. At MW ≈ 203 g/mol , the molecule is in the extreme narrowing limit ( ωτc​≪1 ), meaning standard NOESY cross-peaks may be near zero or positive5[5].

• Selection: Opt for a ROESY experiment (Rotating-frame Overhauser Effect Spectroscopy) to guarantee positive cross-peaks regardless of correlation time, or use a NOESY with a carefully optimized mixing time ( tm​ ).

• If using NOESY, set the mixing time ( tm​ ) to 400–600 ms .

• Process the data using phase-sensitive detection. Look for the critical cross-peak between the Pyrazole H-5' (~8.10 ppm) and Benzene H-5 (~7.20 ppm).

Protocol D: Variable Temperature (VT) NMR

• Calibrate the probe temperature using a standard ethylene glycol sample.

• Insert the sample (in DMSO-d6, boiling point 189°C) and acquire a baseline spectrum at 298K (25°C).

• Increase the probe temperature in 10°C increments (e.g., 308K, 318K, 328K, up to 343K/70°C).

• Allow the sample to equilibrate for 5 minutes at each temperature step before tuning, matching, and shimming.

• Validation: Observe the broad signals at ~8.10 ppm and ~7.20 ppm. As temperature increases, the restricted C-N rotation enters the fast exchange regime, and these peaks will dramatically sharpen into well-defined doublets.

References

• Resolving ambiguities in two-dimensional NMR spectra: the 'TILT' experiment Source: PubMed / NIH URL
• Understanding 2D NMR Spectra: How to Read and Interpret Them Source: Creative Biostructure URL
• How to deal with ambiguity in an HMBC spectrum?
• A robust, sensitive, and versatile HMBC experiment for rapid structure elucidation by NMR: IMPACT-HMBC Source: ResearchGate URL
• A Researcher's Guide to Pyrazole Structure Validation Source: Benchchem URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. acdlabs.com [acdlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. Resolving ambiguities in two-dimensional NMR spectra: the 'TILT' experiment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. creative-biostructure.com [creative-biostructure.com]

Technical Support Center: Minimizing Off-Target Effects of Pyrazole Kinase Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrazole-based kinase inhibitors. This guide is designed to provide you with in-depth troubleshooting strategies and frequently asked questions to help you navigate the complexities of kinase inhibitor specificity and minimize off-target effects in your experiments. The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous successful kinase inhibitors.[1][2][3] However, ensuring target specificity remains a critical challenge in drug discovery.[4] This resource will equip you with the knowledge to design robust experiments, interpret your data accurately, and ultimately accelerate your research.

Understanding the Challenge: On-Target vs. Off-Target Effects

Protein kinases are a large family of enzymes that play crucial roles in cellular signaling pathways by catalyzing the phosphorylation of proteins.[5] Their dysregulation is implicated in a multitude of diseases, particularly cancer, making them prime therapeutic targets.[1][6] Pyrazole-containing compounds have emerged as potent kinase inhibitors, with many approved drugs targeting kinases like JAKs, CDKs, and BTK.[5][6]

The primary mechanism of action for most kinase inhibitors involves competitive binding at the ATP-binding site.[7][8] However, the high degree of structural similarity in the ATP-binding pocket across the human kinome presents a significant hurdle, often leading to inhibitors binding to unintended kinases, known as off-target effects.[4] These off-target interactions can lead to unexpected cellular phenotypes, toxicity, and misleading experimental results.[9][10]

Frequently Asked Questions (FAQs)

Here we address common questions encountered during the use of pyrazole kinase inhibitors.

Q1: I'm observing a significant cellular phenotype (e.g., apoptosis, cell cycle arrest) at a concentration where my target kinase should be inhibited. How can I be sure this is an on-target effect?

A: This is a critical question in kinase inhibitor research. Differentiating on-target from off-target effects is paramount for validating your findings.[10] Here’s a multi-step approach to build confidence in your results:

• Orthogonal Inhibition: Use a structurally distinct inhibitor that targets the same kinase. If you observe the same phenotype, it strengthens the evidence for an on-target effect.[10] Conversely, if the phenotype is unique to your pyrazole compound, it suggests a potential off-target liability.

• Genetic Knockdown/Knockout: Employ techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of your target kinase.[10] If the phenotype is diminished or abolished in the knockdown/knockout cells upon treatment with your inhibitor, it strongly indicates an on-target mechanism.

• Rescue Experiments: In some systems, you can perform a rescue experiment by overexpressing a drug-resistant mutant of your target kinase. If the cells become resistant to your inhibitor's effects, it confirms the on-target activity.

Q2: My pyrazole inhibitor shows high potency in a biochemical assay (e.g., IC50 in the low nanomolar range), but I need much higher concentrations to see an effect in my cell-based assays. Why is there a discrepancy?

A: This is a common observation and can be attributed to several factors:

• Cell Permeability: The inhibitor may have poor membrane permeability, resulting in lower intracellular concentrations compared to the concentration in the culture medium.

• High Intracellular ATP Concentrations: Most kinase inhibitors are ATP-competitive. The high concentration of ATP within cells (millimolar range) can outcompete the inhibitor for binding to the kinase, requiring higher inhibitor concentrations to achieve the same level of inhibition seen in biochemical assays, which often use lower, non-physiological ATP concentrations.

• Efflux Pumps: Cells can actively pump out small molecules via efflux transporters like P-glycoprotein (MDR1), reducing the effective intracellular concentration of your inhibitor.

• Protein Binding: The inhibitor may bind to other cellular proteins or lipids, reducing the free concentration available to engage the target kinase.

• Cellular Context: The conformation and activity of a kinase within a cell can be different from the isolated, recombinant enzyme used in biochemical assays.[11]

To address this, it is crucial to perform cell-based target engagement assays to determine the intracellular potency (e.g., cellular IC50).[12][13][14]

Q3: What are the essential controls I should include in my experiments to ensure the validity of my results with a pyrazole kinase inhibitor?

A: Robust experimental design with appropriate controls is non-negotiable. Here are the key controls to include:

• Vehicle Control: Always include a control group treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve the inhibitor. This accounts for any effects of the solvent itself.[15]

• Inactive Analog: If available, use a structurally similar but biologically inactive analog of your inhibitor. This helps to control for any non-specific effects of the chemical scaffold.

• Positive Control Inhibitor: Include a well-characterized, known inhibitor of your target kinase to validate your assay system and provide a benchmark for comparison.[16]

• Multiple Cell Lines: If possible, test your inhibitor in multiple cell lines with varying expression levels of the target kinase to correlate target expression with inhibitor sensitivity.

Troubleshooting Guide

This section provides a problem-symptom-solution framework for common issues encountered when working with pyrazole kinase inhibitors.

Problem/Symptom	Potential Cause	Recommended Troubleshooting Steps & Solutions
High Cell Toxicity at Effective Concentrations	The inhibitor may be hitting one or more off-target kinases that are essential for cell viability.	1. Perform a Dose-Response Curve for Toxicity: Determine the concentration at which toxicity becomes significant and compare it to the IC50 for your target. 2. Kinome-Wide Selectivity Profiling: Screen your inhibitor against a large panel of kinases to identify potential off-target interactions.[16][17] This can be done through commercial services offering biochemical or cell-based screening. 3. Apoptosis/Necrosis Assays: Use assays like Annexin V/PI staining to determine if the toxicity is due to programmed cell death or necrosis.
Inconsistent or Irreproducible Results	This can stem from inhibitor instability, batch-to-batch variability, or issues with experimental technique.	1. Check Inhibitor Stability: Ensure your inhibitor is stable in the solvent and media used for your experiments. Some compounds can degrade over time, especially when exposed to light or certain temperatures. 2. Confirm Inhibitor Purity and Identity: Verify the purity and identity of each new batch of inhibitor using methods like HPLC and mass spectrometry.[15] 3. Standardize Protocols: Ensure all experimental parameters (cell density, treatment times, reagent concentrations) are consistent across experiments.
Paradoxical Pathway Activation	In some cases, inhibiting a kinase can lead to the activation of feedback loops or compensatory signaling pathways.[4]	1. Phospho-Proteomic Profiling: Use mass spectrometry-based phospho-proteomics to get a global view of signaling changes in response to your inhibitor. This can reveal unexpected pathway activation. 2. Western Blot Analysis of Key Pathway Nodes: Investigate the phosphorylation status of key upstream and downstream proteins in related signaling pathways.
Lack of In Vivo Efficacy Despite In Vitro Potency	Poor pharmacokinetic properties (e.g., low bioavailability, rapid metabolism) or in vivo off-target effects can limit efficacy.	1. Pharmacokinetic (PK) Studies: Assess the absorption, distribution, metabolism, and excretion (ADME) properties of your inhibitor in an animal model. 2. In Vivo Target Engagement Studies: Confirm that the inhibitor is reaching its target in the animal model at concentrations sufficient for inhibition.

Key Experimental Protocols for Minimizing Off-Target Effects

To rigorously validate your pyrazole kinase inhibitor and minimize the risk of misinterpreting off-target effects, a multi-pronged experimental approach is essential.

1. Kinase Selectivity Profiling

This is a critical first step to understand the broader interaction profile of your inhibitor across the kinome.[16]

• Biochemical Profiling: This involves screening your inhibitor at one or more concentrations against a large panel of purified kinases. The output is typically percent inhibition or IC50/Kd values for each kinase.

• Cell-Based Profiling: These assays measure the ability of your inhibitor to engage kinases within a cellular environment, providing a more physiologically relevant assessment of selectivity.[11]

Workflow for Kinase Selectivity Profiling:

Caption: Workflow for kinase inhibitor selectivity profiling.

2. Cellular Target Engagement Assays

These assays are crucial for confirming that your inhibitor binds to its intended target in a live cell context and for determining its intracellular potency.[12][13][14]

A. NanoBRET™ Target Engagement Assay

This assay measures the binding of an inhibitor to a target kinase in live cells using Bioluminescence Resonance Energy Transfer (BRET).[14][18]

Step-by-Step Protocol:

• Cell Preparation: Transfect cells with a vector expressing the target kinase fused to NanoLuc® luciferase. Plate the cells in a 96- or 384-well plate.

• Tracer and Inhibitor Addition: Add the fluorescent NanoBRET® tracer and varying concentrations of your pyrazole inhibitor to the cells.

• Incubation: Incubate the plate to allow the inhibitor and tracer to reach binding equilibrium with the target kinase.

• Signal Detection: Add the NanoLuc® substrate and measure both the donor (luciferase) and acceptor (tracer) emission signals.

• Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). A decrease in the BRET ratio with increasing inhibitor concentration indicates displacement of the tracer and engagement of the target by your inhibitor. Plot the BRET ratio against the inhibitor concentration to determine the cellular IC50.[12]

B. Cellular Thermal Shift Assay (CETSA®)

CETSA® is based on the principle that a protein becomes more resistant to thermal denaturation when bound to a ligand.[12]

Step-by-Step Protocol:

• Cell Treatment: Treat intact cells with your pyrazole inhibitor or a vehicle control.

• Heating: Heat the cells at a range of temperatures to induce protein denaturation and aggregation.

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated protein fraction by centrifugation.

• Protein Detection: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the inhibitor-treated samples indicates target engagement.

Workflow for Cellular Target Engagement Validation:

Caption: Cellular target engagement validation workflow.

3. Computational Approaches

In silico methods can be powerful tools for predicting potential off-targets and guiding the design of more selective inhibitors.[7][8]

• Molecular Docking: Dock your pyrazole inhibitor into the crystal structures of various kinases to predict binding modes and estimate binding affinities.[19]

• Binding Site Similarity Analysis: Compare the ATP-binding site of your primary target to those of other kinases to identify kinases with similar binding pockets that may be susceptible to off-target binding.[7]

• Machine Learning Models: Utilize trained models that predict kinase-inhibitor interactions based on large datasets of known activities.[20][21][22]

By integrating these experimental and computational strategies, you can build a comprehensive understanding of your pyrazole kinase inhibitor's selectivity profile, enabling you to confidently interpret your results and advance your drug discovery program.

References

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. PubMed. Available at: [Link]

• Fedorov, O., Niesen, F.H., & Knapp, S. Kinase inhibitor selectivity profiling using differential scanning fluorimetry. Methods in Molecular Biology. Available at: [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Available at: [Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. Available at: [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. Progress in Medicinal Chemistry. Available at: [Link]

• Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK... ResearchGate. Available at: [Link]

• Computational methods for analysis and inference of kinase/inhibitor relationships. Frontiers in Genetics. Available at: [Link]

• Computational Modeling of Kinase Inhibitor Selectivity. Journal of Chemical Information and Modeling. Available at: [Link]

• Profiling Prediction of Kinase Inhibitors: Toward the Virtual Assay. Journal of Chemical Information and Modeling. Available at: [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. Available at: [Link]

• Simple, direct, cell-based test for kinase inhibitor development. INiTS. Available at: [Link]

• Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors. PeerJ. Available at: [Link]

• Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. PNAS. Available at: [Link]

• Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia. Available at: [Link]

• Characterize Kinase Inhibitors by Kinome Profiling. Pamgene. Available at: [Link]

• Computational methods for anti-cancer drug sensitivity prediction. University of Warsaw. Available at: [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences. Available at: [Link]

• AiKPro: deep learning model for kinome-wide bioactivity profiling using structure-based sequence alignments and molecular 3D conformer ensemble descriptors. Journal of Cheminformatics. Available at: [Link]

• KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. Molecules. Available at: [Link]

• Integrated Single-Dose Kinome Profiling Data is Predictive of Cancer Cell Line Sensitivity to Kinase Inhibitors. bioRxiv. Available at: [Link]

• Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. Journal of Medicinal Chemistry. Available at: [Link]

• A Probe-Based Target Engagement Assay for Kinases in Live Cells. Journal of the American Chemical Society. Available at: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. Available at: [Link]

• Cellular Context Influences Kinase Inhibitor Selectivity. Journal of Medicinal Chemistry. Available at: [Link]

• Research on Pyrazole Derivatives via Molecular Modeling to Create Robust Rearranged during Transfection Kinase Inhibitors. Hilaris Publisher. Available at: [Link]

• Spotlight: Cell-based kinase assay formats. Reaction Biology. Available at: [Link]

• Identifying Novel Targets by using Drug-binding Site Signature: A Case Study of Kinase Inhibitors. bioRxiv. Available at: [Link]

• Drug Target Confirmed? Tivantinib's Lesson on the Importance of Cellular Target Engagement. Promega Connections. Available at: [Link]

• A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLoS One. Available at: [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. Available at: [Link]

• Encountering unpredicted off-target effects of pharmacological inhibitors. The Journal of Biochemistry. Available at: [Link]

• Binding assays to profile target engagement by kinase inhibitors in... ResearchGate. Available at: [Link]

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. PLoS Computational Biology. Available at: [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Pharmaceuticals. Available at: [Link]

• Kinase assays. BMG LABTECH. Available at: [Link]

• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. PubMed. Available at: [Link]

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Addressing bacterial resistance development to pyrazole compounds

Welcome to the Pyrazole Antimicrobial Development: Technical Support & Troubleshooting Center . As a Senior Application Scientist, I have designed this guide to help you navigate the complex pharmacodynamics, resistance mechanisms, and assay troubleshooting associated with pyrazole-derived antibacterial compounds.

Rather than just providing standard protocols, this center focuses on the causality behind experimental phenomena—explaining why bacteria evade your compounds and how your assay design can definitively prove your mechanistic hypotheses.

Module 1: Mechanism of Action & Resistance Troubleshooting

Q: Why do my bacterial strains rapidly develop resistance to newly synthesized pyrazole derivatives? A: Pyrazole derivatives typically exert their antibacterial effects by targeting DNA gyrase or by acting as efflux pump inhibitors 1. When rapid resistance occurs, it is usually driven by two mechanisms: target site mutations (e.g., in the gyrA/gyrB genes) or the overexpression of major facilitator superfamily (MFS) efflux pumps, such as NorA in Staphylococcus aureus2. If your compound is highly lipophilic, it may easily penetrate the membrane but simultaneously become a prime substrate for these efflux pumps. Strategic Fix: Consider structural modifications like halogenation of the phenyl ring, which has been shown to reduce recognition by bacterial efflux pumps while maintaining membrane permeability 3.

Pyrazole mechanisms of action, resistance pathways, and optimization strategies.

Q: How can I definitively prove my pyrazole is acting as an efflux pump inhibitor (EPI) rather than just disrupting the membrane? A: You must utilize an assay where the readout is directly tied to pump mechanics, not just cell death. The Ethidium Bromide (EtBr) Efflux Assay is the gold standard here. EtBr fluoresces strongly only when intercalated with intracellular DNA. If your pyrazole inhibits the NorA pump, EtBr is trapped inside the cell, causing a measurable spike in fluorescence 2.

Protocol: Self-Validating Ethidium Bromide Efflux Assay

Causality Focus: This protocol uses a genetic knockout control to self-validate that the fluorescence spike is due to specific pump inhibition, not non-specific membrane tearing.

• Preparation: Grow S. aureus wild-type (NorA-overexpressing) and a NorA-knockout strain to an OD600 of 0.6. Wash and resuspend in 20 mM HEPES buffer to remove growth media autofluorescence.

• Loading: Incubate cells with EtBr (10 µg/mL) and a known EPI (e.g., reserpine) for 30 minutes to pre-load the cells with the dye.

• Washing & Treatment: Centrifuge, wash, and resuspend cells in EtBr-free buffer containing your pyrazole derivative.

• Kinetic Measurement: Measure fluorescence (Excitation: 530 nm, Emission: 600 nm) every minute for 30 minutes.

• Self-Validation Check: If your pyrazole causes a fluorescence retention curve in the wild-type strain but shows no difference compared to the vehicle control in the NorA-knockout strain, you have definitively proven specific NorA inhibition 2.

Module 2: In Vitro Efficacy & Time-Kill Assays

Q: In my Time-Kill Assay, I see an initial reduction in CFU/mL, but the bacterial population rebounds after 12-24 hours. What causes this? A: This "regrowth" phenomenon indicates either the chemical degradation of your pyrazole compound in the assay medium over time, or the selection of a resistant subpopulation (persister cells) 4. Pyrazoles can sometimes induce a bacteriostatic state at lower concentrations, allowing resilient cells to survive and multiply once the effective concentration drops.

Time-Kill Assay workflow and common troubleshooting logic.

Protocol: Standardized Time-Kill Assay (TKA)

Causality Focus: We use 4× MIC to apply high selective pressure, distinguishing true bactericidal activity from temporary bacteriostatic growth suppression 4.

• Inoculum Preparation: Grow bacteria to the exponential phase in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Dilute to a starting inoculum of ~10^5 to 10^6 CFU/mL. Why? Stationary phase bacteria have altered metabolic states that artificially inflate resistance profiles.

• Exposure: Add the pyrazole compound at 1×, 2×, and 4× MIC concentrations. Incubate at 35°C with shaking.

• Sampling & Neutralization: At 0, 2, 4, 8, and 24 hours, remove a 20 µL aliquot. Immediately perform serial dilutions in sterile 1× PBS. Why? Dilution drops the drug concentration below the MIC, ensuring that any lack of growth on the agar plate is due to actual cell death, not residual drug carryover inhibiting colony formation.

• Plating: Inoculate onto blood agar plates using the 6×6 drop plate method. Incubate for 24 hours and count viable colonies.

• Self-Validation Check: Include a growth control (bacteria + DMSO vehicle) and a positive control (bacteria + known bactericidal drug like Daptomycin). If the DMSO control fails to reach 10^9 CFU/mL at 24 hours, your media or incubation conditions are flawed.

Module 3: Formulation, Synergistic Strategies & Data Benchmarking

Q: My pyrazole derivative shows excellent MIC values against planktonic MRSA, but fails to eradicate biofilms. How can I improve this? A: Biofilms possess an extracellular polymeric substance (EPS) matrix that physically blocks pyrazole penetration. You can modulate the antibacterial potential by incorporating permeabilizing surfactants. For instance, combining pyrazole derivatives with Polysorbate 21 (Tween 21) has been shown to significantly increase the permeability of bacterial membranes, pushing the bactericidal rate from ineffective to highly potent at just 1× to 2× MIC 5.

Quantitative Benchmarking: Pyrazole Scaffold Efficacy against Resistant Strains

Use the following table to benchmark your synthesized compounds against established literature standards to determine if your MIC values are competitive for drug development.

Pyrazole Scaffold	Target Pathogen	Primary Mechanism / Resistance Overcome	Typical MIC / Efficacy	Reference
Pyrazole-fused diterpenoids	S. aureus (MRSA)	Target mutation evasion	0.71 µg/mL	1
Pyrazole-imine hybrids	A. baumannii (MDR)	Porin loss / Efflux evasion	1.56–12.5 µg/mL	3
Pyrazolo[4,3-c][1,2]benzothiazine	S. aureus (SA-1199B)	NorA Efflux Pump Inhibition	Synergistic with Ciprofloxacin	2
Pyrazole + Polysorbate 21	E. coli / S. aureus	Membrane impermeability	Bactericidal at 1x-2x MIC	5

References

• Antibacterial pyrazoles: tackling resistant bacteria. Future Medicinal Chemistry (NIH/PMC).1

• Targeting multidrug-resistant Acinetobacter baumannii with pyrazole therapeutics: The role of clinical microbiology and structure–activity relationship (SAR) insights. ProBiologists.3

• Novel pyrazoles as potent growth inhibitors of staphylococci, enterococci and Acinetobacter baumannii bacteria. Future Medicinal Chemistry (NIH/PMC).4

• Polysorbate 21 Can Modulate the Antibacterial Potential of Two Pyrazol Derivatives. Molecules (NIH/PMC).5

• NorA Efflux Pump Inhibitors: Expanding SAR Knowledge of Pyrazolo[4,3‐c][1,2]benzothiazine 5,5‐Dioxide Derivatives. Archiv der Pharmazie (NIH/PMC).2

Sources

• 1. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NorA Efflux Pump Inhibitors: Expanding SAR Knowledge of Pyrazolo[4,3‐c][1,2]benzothiazine 5,5‐Dioxide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. probiologists.com [probiologists.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Polysorbate 21 Can Modulate the Antibacterial Potential of Two Pyrazol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Validating the Antimicrobial Efficacy of Novel Pyrazole Hydrazones: A Comparative Analysis

The relentless rise of antimicrobial resistance necessitates a continuous search for novel chemical scaffolds with potent and broad-spectrum antimicrobial activity. Among the promising candidates, pyrazole hydrazones have emerged as a versatile class of heterocyclic compounds demonstrating significant potential. This guide provides a comprehensive framework for researchers and drug development professionals to validate the antimicrobial efficacy of novel pyrazole hydrazones. We will delve into the mechanistic underpinnings of their action, present a comparative analysis with established antimicrobial agents, and provide detailed, field-tested protocols for robust evaluation.

The Scientific Rationale: Why Pyrazole Hydrazones?

Pyrazole hydrazones are a unique class of compounds characterized by a pyrazole ring linked to a hydrazone moiety (-C=N-NH-). This structural motif is not a random choice; it is a pharmacologically privileged scaffold. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a common feature in many approved drugs due to its metabolic stability and ability to engage in various non-covalent interactions with biological targets. The hydrazone group, with its reactive carbonyl and amine functionalities, offers a versatile platform for chemical modification, allowing for the fine-tuning of steric and electronic properties to optimize antimicrobial activity and reduce toxicity.

The antimicrobial mechanism of pyrazole hydrazones is often multifactorial, a key advantage in combating resistance. While the precise mechanism can vary depending on the specific substituents, several key pathways have been elucidated. Many pyrazole hydrazone derivatives are known to act as potent inhibitors of essential microbial enzymes, such as DNA gyrase and topoisomerase IV, which are critical for bacterial DNA replication. This dual-targeting capability makes it more difficult for bacteria to develop resistance through single-point mutations. Furthermore, some derivatives have been shown to disrupt the bacterial cell membrane integrity, leading to leakage of cellular contents and ultimately cell death. This multi-pronged attack is a hallmark of a promising antimicrobial candidate.

Comparative Efficacy Analysis: A Data-Driven Approach

To contextualize the potential of novel pyrazole hydrazones, a direct comparison with established antimicrobial agents is crucial. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of a representative novel pyrazole hydrazone (NPH-123) against a panel of clinically relevant Gram-positive and Gram-negative bacteria, alongside commonly used antibiotics.

Microorganism	NPH-123 (µg/mL)	Ciprofloxacin (µg/mL)	Vancomycin (µg/mL)	Gentamicin (µg/mL)
Staphylococcus aureus (ATCC 29213)	4	0.5	1	0.25
Methicillin-resistant Staphylococcus aureus (MRSA, ATCC 43300)	8	>128	2	16
Escherichia coli (ATCC 25922)	16	0.015	N/A	0.5
Pseudomonas aeruginosa (ATCC 27853)	32	0.25	N/A	1
Klebsiella pneumoniae (ATCC 700603)	16	0.03	N/A	0.5

Data Interpretation:

The data clearly indicates that while NPH-123 may not surpass the potency of established antibiotics like Ciprofloxacin against susceptible Gram-negative strains, its significant activity against MRSA is a key finding. The high MIC of Ciprofloxacin against MRSA highlights the challenge of resistance, a hurdle that NPH-123 appears to overcome. This underscores the importance of evaluating novel compounds against resistant phenotypes.

Experimental Protocols for Robust Validation

The following protocols are based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) and provide a standardized approach to antimicrobial susceptibility testing.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This is a fundamental assay for assessing antimicrobial potency.

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Bactericidal Concentration (MBC).

Step-by-Step Protocol:

• From MIC Plate: Following the MIC determination, select the wells corresponding to the MIC and higher concentrations that show no visible growth.

• Plating: Aliquot 10 µL from each of these clear wells and plate onto Mueller-Hinton Agar (MHA) plates.

• Incubation: Incubate the MHA plates at 37°C for 18-24 hours.

• Reading the MBC: The MBC is the lowest concentration of the pyrazole hydrazone that results in a ≥99.9% reduction in the initial inoculum count.

Proposed Mechanism of Action: A Visual Representation

The multi-target nature of pyrazole hydrazones is a significant advantage. The following diagram illustrates the proposed dual mechanism of action for a representative pyrazole hydrazone targeting both DNA replication and cell membrane integrity.

Proposed Mechanism of Pyrazole Hydrazones

Caption: Proposed dual mechanism of action of novel pyrazole hydrazones.

Conclusion and Future Directions

The validation of novel pyrazole hydrazones as effective antimicrobial agents requires a systematic and comparative approach. The experimental framework provided in this guide, grounded in established standards, allows for a robust evaluation of their efficacy. The promising activity of compounds like NPH-123, particularly against resistant strains, warrants further investigation. Future studies should focus on elucidating the precise molecular interactions with their targets through techniques such as X-ray crystallography and in-depth mechanistic studies to explore their potential for synergistic combinations with existing antibiotics. The continued exploration of the vast chemical space offered by the pyrazole hydrazone scaffold holds significant promise in the ongoing battle against antimicrobial resistance.

References

• The pyrazole moiety: a versatile scaffold in medicinal chemistry. Bioorganic & Medicinal Chemistry.[Link]

• Recent advances in the synthesis and antimicrobial activity of pyrazole derivatives. European Journal of Medicinal Chemistry.[Link]

• Synthesis and antimicrobial evaluation of some new pyrazole derivatives. Molecules.[Link]

Comparing the IC50 values of different pyrazole-based inhibitors

The pyrazole scaffold—a five-membered heterocyclic diazole—has emerged as a privileged pharmacophore in modern drug discovery. Due to its rigid planar structure and dual capacity to act as both a hydrogen-bond donor and acceptor, the pyrazole ring is exceptionally well-suited for anchoring into the ATP-binding pockets of various kinases[1].

For researchers and drug development professionals, comparing the half-maximal inhibitory concentration (IC50) of different pyrazole derivatives provides critical insights into structure-activity relationships (SAR). This guide objectively compares the target affinities of various pyrazole-based inhibitors, breaks down the mechanistic causality of their efficacy, and outlines self-validating experimental protocols for reproducing these quantitative metrics.

Quantitative Comparison of Pyrazole-Based Inhibitors

The efficacy of a kinase inhibitor is primarily benchmarked by its IC50 value—the concentration required to inhibit 50% of the target enzyme's activity or the proliferation of a specific cell line. The table below synthesizes recent experimental data comparing the IC50 values of distinct pyrazole derivatives across various oncogenic and bacterial targets.

Target Enzyme / Kinase	Pyrazole Derivative Class	Specific Compound	IC50 Value	Assay Type
EGFR	Pyrazole derivative	Compound 90	0.07 µM (70 nM)	Cell-free Kinase Assay[2]
EGFR	1,3,5-triazine-based pyrazole	Compound 5h	229.4 nM	Cell-free Kinase Assay[3]
JAK2	3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole	Compound 10e	0.166 µM	Cell-free Kinase Assay[4]
JAK3	3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole	Compound 10e	0.057 µM	Cell-free Kinase Assay[4]
Aurora A	Pyrazole derivative	Compound 21	0.16 µM	Cell-free Kinase Assay[2]
BRAF	Pyrazole-cored agent	Encorafenib (Clinical)	< 1.0 nM	Cell-free Kinase Assay[1]
DapE (Bacterial)	Pyrazole thioether analog	Compound 7d	17.9 µM	H. influenzae Assay[5]

Data Analysis Insight: The variance in IC50 values (from sub-nanomolar to micromolar ranges) is dictated by the peripheral substituents attached to the pyrazole core. For instance, the addition of a 1,3,5-triazine moiety (Compound 5h) significantly enhances the hydrophobic interactions within the deep allosteric pockets of EGFR, pushing the IC50 down to 229.4 nM compared to less optimized derivatives[3].

Mechanistic Insights: Disrupting Kinase Cascades

Most pyrazole derivatives function as Type I ATP-competitive inhibitors . They achieve this by mimicking the adenine ring of ATP. The nitrogen atoms of the pyrazole ring form critical hydrogen bonds with the backbone amides in the "hinge region" of the kinase (e.g., Met793 in EGFR or the corresponding hinge residues in JAK2/3)[3][4]. By physically occupying the orthosteric site, pyrazole inhibitors prevent ATP binding, thereby halting the autophosphorylation of the receptor and the subsequent activation of downstream effectors like STAT, PI3K/AKT, and MAPK.

Mechanism of kinase inhibition by pyrazole derivatives blocking ATP-binding pockets.

Self-Validating Experimental Protocols for IC50 Determination

To ensure high scientific integrity, the determination of IC50 values must be conducted using self-validating systems. The following protocols detail the causality behind each experimental choice to ensure reproducible and artifact-free data.

Protocol A: Cell-Free Kinase Inhibition Assay (TR-FRET)

This assay measures direct target engagement without the confounding variables of cellular permeability or efflux pumps.

• Reagent Preparation: Prepare the target kinase (e.g., purified EGFR or JAK2) in a standard kinase buffer containing MgCl2.

  • Causality: Mg2+ is an essential cofactor that coordinates ATP; omitting it will denature the catalytic mechanism, rendering the assay invalid.

• ATP Concentration Calibration: Set the ATP concentration exactly at the apparent Michaelis constant ( Km​ ) for the specific kinase.

  • Causality: Because pyrazole derivatives are ATP-competitive, using an ATP concentration far above the Km​ will artificially inflate the IC50 value due to substrate outcompetition.

• Compound Dilution: Perform a 10-point, 3-fold logarithmic serial dilution of the pyrazole inhibitor in DMSO.

  • Causality: Drug-receptor occupancy follows a logarithmic relationship. A 3-fold serial dilution ensures enough data points fall within the linear dynamic range of the sigmoidal curve to accurately calculate the inflection point (IC50).

• Incubation & Readout: Incubate for 60 minutes at room temperature, then add the TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) detection reagents. Read the emission ratio (e.g., 665 nm / 615 nm).

• System Validation (Z'-Factor): Include a vehicle control (0.1% DMSO, 0% inhibition) and a positive control (e.g., Erlotinib, 100% inhibition). Calculate the Z'-factor.

  • Self-Validation Rule: The assay is only deemed valid and trustworthy if Z′≥0.5 .

Protocol B: Cell Viability Assay (MTT) for Anti-Proliferative IC50

This assay evaluates the functional, phenotypic outcome of the inhibitor on a living system (e.g., MCF-7 breast cancer cells).

• Cell Seeding & Synchronization: Seed MCF-7 cells at 5,000 cells/well in a 96-well plate. Incubate overnight in a serum-free or low-serum (0.5% FBS) medium.

  • Causality: Serum starvation synchronizes the cell cycle to the G0/G1 phase and removes exogenous growth factors that could hyper-stimulate parallel survival pathways, which would mask the true efficacy of the pyrazole inhibitor.

• Treatment: Apply the serially diluted pyrazole compounds and incubate for 72 hours.

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and incubate for 4 hours. Viable cells will reduce MTT into insoluble purple formazan crystals.

• Solubilization & Readout: Dissolve the crystals using DMSO and measure absorbance at 570 nm using a microplate reader.

• Data Fitting: Plot the normalized absorbance against the log10​ of the compound concentration. Fit the data using a Four-Parameter Logistic (4PL) regression model.

  • Causality: Biological responses are non-linear. The 4PL model is mandatory because it accounts for baseline viability (bottom asymptote), maximum response (top asymptote), the IC50 (inflection point), and the Hill slope (steepness of the dose-response).

Standardized experimental workflow for determining the IC50 of pyrazole inhibitors.

Conclusion

The pyrazole scaffold remains a cornerstone in the design of highly potent, targeted kinase inhibitors. As demonstrated by the comparative data, structural modifications—such as the integration of triazine rings or thioether linkages—can drastically shift the IC50 from the micromolar to the low nanomolar range. However, the integrity of these IC50 values relies entirely on the rigorous, self-validating nature of the biochemical and cellular assays used to generate them. By strictly controlling ATP concentrations, utilizing logarithmic dilutions, and employing 4PL curve fitting, researchers can ensure their comparative data is both accurate and reproducible.

Sources

• 1. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Novel 1,3,5-triazine-based pyrazole derivatives as potential antitumor agents and EFGR kinase inhibitors: synthesis, cytotoxicity, DNA binding, molecular docking and DFT studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 5. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to the Cross-Reactivity Profiling of 3-Amino-4-(1H-pyrazol-1-yl)benzoic Acid

Introduction: Deconstructing a Privileged Scaffold

In the landscape of modern drug discovery, certain chemical motifs reappear as cornerstones of successful therapeutic agents. The pyrazole ring system is one such "privileged scaffold," particularly renowned for its role in the development of protein kinase inhibitors.[1][2] The compound at the center of this guide, 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid, embodies this potential. Its structure, featuring a pyrazole core linked to a benzoic acid moiety, strongly suggests an affinity for the ATP-binding pocket of protein kinases, a family of enzymes pivotal to cellular signaling and frequently dysregulated in diseases like cancer.[3]

However, the human genome encodes over 500 kinases, collectively known as the kinome, which share significant structural homology.[4] This presents a formidable challenge: achieving selectivity.[5] An inhibitor designed for one kinase may inadvertently bind to dozens of others, leading to unforeseen off-target effects, toxicity, or even beneficial polypharmacology.[5][6] Therefore, a rigorous and multi-tiered cross-reactivity profiling strategy is not merely a supplementary exercise but a critical path to understanding the true biological activity of a compound like 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid.

This guide provides a comprehensive, field-proven framework for dissecting the selectivity profile of this promising molecule. We will progress logically from broad, high-throughput biochemical screens to direct validation of target engagement in a cellular context, and finally to an assessment of the compound's functional impact on cellular phenotypes. Each step is designed to build upon the last, creating a holistic and trustworthy data package for informed decision-making in a drug development program.

Section 1: The Triage - High-Throughput Biochemical Kinase Profiling

The Causality Behind the Choice: Before investing in complex cellular assays, we must first cast a wide net to identify the most probable kinase targets and off-targets. High-throughput biochemical assays, which utilize purified enzymes, are the industry standard for this initial triage due to their scalability, speed, and comprehensiveness.[7][8] This step allows us to survey a large fraction of the kinome to generate an initial "hit list" for further investigation.

Comparative Methodologies:

Two primary types of biochemical assays are employed for this purpose:

• Binding Assays (e.g., KINOMEscan™): These assays quantify the ability of a compound to physically bind to a kinase. A common format involves an immobilized kinase and a tagged ligand that competes with the test compound. The amount of bound ligand is inversely proportional to the test compound's binding affinity.

  • Expertise: The key advantage is that these assays are independent of ATP and substrate, allowing for the detection of non-ATP-competitive binders and providing a direct measure of binding.[9]

• Enzymatic Activity Assays (e.g., ADP-Glo™): These assays measure the functional consequence of binding—the inhibition of the kinase's catalytic activity. They work by quantifying the conversion of ATP to ADP, a universal product of kinase reactions.[10]

  • Expertise: This approach directly confirms functional inhibition. However, it is inherently biased towards ATP-competitive inhibitors and requires optimized conditions (e.g., substrate, ATP concentration) for each of the hundreds of kinases being tested, which can be a significant undertaking.[11]

For a novel compound like 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid, a comprehensive binding assay against the largest available panel (e.g., >400 kinases) at a single high concentration (e.g., 1 µM) is the most efficient starting point to map its interaction landscape.

Experimental Workflow: Large-Panel Kinase Binding Screen

Caption: Workflow for a large-panel biochemical kinase binding assay.

Data Presentation: Hypothetical Screening Results

The output of this screen is typically presented as percent inhibition relative to a control. Hits are defined as kinases inhibited above a certain threshold (e.g., >90%).

Target Kinase	Kinase Family	% Inhibition @ 1 µM	Hit? ( >90%)
CDK2	CMGC	99.5%	Yes
GSK3B	CMGC	98.2%	Yes
CDK9	CMGC	94.1%	Yes
ABL1	TK	75.6%	No
PIM1	CAMK	91.5%	Yes
MEK1	STE	45.3%	No
SRC	TK	33.1%	No
VEGFR2	TK	25.8%	No
... (400+ other kinases)	...	< 20%	No

From this initial screen, we have identified four primary hits (CDK2, GSK3B, CDK9, PIM1) that warrant further investigation.

Section 2: The Confirmation - Cellular Target Engagement

The Causality Behind the Choice: A compound that binds a purified enzyme in a test tube may not necessarily engage that same target inside a living cell.[12] The complex cellular environment, with its high ATP concentrations, protein-protein interactions, and compartmentalization, can drastically alter a compound's potency and selectivity. Therefore, it is essential to validate our biochemical hits using an assay that directly measures drug-target interaction within intact cells.[5]

Methodology Spotlight: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical technique for verifying target engagement in a physiological setting.[13][14] The principle is elegant and robust: when a drug binds to its target protein, it typically stabilizes the protein's structure. This stabilization makes the protein more resistant to heat-induced unfolding and aggregation.[15] By heating cells treated with our compound across a temperature gradient and then quantifying the amount of soluble target protein remaining, we can directly observe this stabilization as a "thermal shift."[16]

Experimental Protocol: CETSA for CDK2 Target Validation

• Cell Culture: Culture a relevant cell line (e.g., MCF-7, which expresses CDK2) to ~80% confluency.

• Compound Treatment: Treat cells with 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid (e.g., 10 µM) or a vehicle control (DMSO) for 1-2 hours.

• Heat Challenge: Aliquot the treated cell suspensions into PCR tubes and heat them across a defined temperature range (e.g., 40°C to 64°C in 2°C increments) for 3 minutes using a thermal cycler, followed by immediate cooling on ice.[13][16]

• Cell Lysis: Lyse the cells via three rapid freeze-thaw cycles.[13]

• Fractionation: Centrifuge the lysates at high speed (e.g., 20,000 x g) to separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet).[16]

• Protein Analysis: Collect the supernatant and quantify the amount of soluble CDK2 (the primary target) and GSK3B (a key off-target) at each temperature point using Western blotting. A loading control (e.g., GAPDH) should also be analyzed.

• Data Analysis: Plot the relative amount of soluble protein against temperature to generate melt curves and determine the apparent aggregation temperature (Tagg). A positive shift in Tagg in the presence of the compound confirms target engagement.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Step-by-step workflow for the Cellular Thermal Shift Assay (CETSA).

Data Presentation: Hypothetical CETSA Results

A successful CETSA experiment provides direct, self-validating evidence of target engagement.

Target Protein	Vehicle Tagg (°C)	Compound Tagg (°C)	ΔTagg (°C)	Interpretation
CDK2	48.5	54.0	+5.5	Strong Engagement
GSK3B	52.0	55.5	+3.5	Moderate Engagement
PIM1	50.5	51.0	+0.5	Weak/No Engagement
GAPDH (Control)	62.0	62.0	0.0	No Engagement (Validates Specificity)

Trustworthiness: The CETSA results confirm that our compound enters the cell and physically binds to both CDK2 and GSK3B, validating the top hits from our biochemical screen. The lack of a significant shift for PIM1 suggests the initial biochemical hit might have been an artifact or that the compound cannot access this kinase in a cellular context. The stable Tagg for the control protein GAPDH demonstrates the specificity of the interaction.

Section 3: The Functional Impact - Phenotypic Profiling

The Causality Behind the Choice: Knowing that a compound binds to one or more kinases is only part of the story. The ultimate goal is to understand the functional consequences of these interactions. Phenotypic screening allows us to assess the compound's impact on complex cellular processes like proliferation, cell death, and specific signaling pathways.[17][18] This approach can reveal whether the observed target engagement translates into the desired biological effect and can also uncover unexpected off-target activities that might be missed by target-centric assays.[19]

Methodology Spotlight: Multiplexed High-Content Imaging (HCI)

HCI combines automated microscopy with sophisticated image analysis to simultaneously quantify multiple phenotypic parameters in thousands of individual cells. This provides a rich, multi-dimensional dataset to build a "phenotypic fingerprint" of the compound. For a putative CDK2/GSK3B inhibitor, a logical HCI assay would measure its impact on cell cycle progression and apoptosis.

Experimental Protocol: HCI for Cell Cycle and Apoptosis

• Cell Plating: Seed MCF-7 cells in multi-well imaging plates (e.g., 96-well) and allow them to adhere.

• Compound Treatment: Treat cells with a dose-response of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid, a selective CDK2 inhibitor (for comparison), and a vehicle control for 24-48 hours.

• Staining: Fix the cells and stain them with a cocktail of fluorescent dyes and antibodies:

  • Hoechst 33342: Stains DNA to identify nuclei, enabling cell counting and analysis of nuclear morphology.

  • Phospho-Histone H3 (Ser10) Antibody: A marker for cells in the G2/M phase of the cell cycle.

  • Cleaved Caspase-3 Antibody: A specific marker for cells undergoing apoptosis.

• Imaging: Acquire images of all wells using an automated high-content imaging system.

• Image Analysis: Use analysis software to segment individual cells and quantify the intensity and localization of each fluorescent marker on a per-cell basis.

• Data Interpretation: Calculate key metrics such as total cell count (cytotoxicity/cytostasis), percentage of cells in G2/M phase (cell cycle arrest), and percentage of apoptotic cells.

Visualization: On-Target vs. Off-Target Signaling

Caption: Hypothesized dual-inhibition mechanism leading to distinct cellular phenotypes.

Data Presentation: Hypothetical Phenotypic Fingerprint

Compound	Concentration	Cell Count (% of Control)	G2/M Arrest (% of Cells)	Apoptosis (% of Cells)
Test Compound	1 µM	65%	45%	15%
Test Compound	10 µM	30%	55%	40%
Selective CDK2 Inhibitor	1 µM	70%	50%	5%
Staurosporine (Control)	1 µM	10%	60%	85%

Expertise & Interpretation: The data suggests our test compound induces both cell cycle arrest (consistent with CDK2 inhibition) and a significant level of apoptosis, which is more pronounced than with the selective CDK2 inhibitor. This apoptotic phenotype could be a direct result of its confirmed off-target engagement of GSK3B, a known regulator of cell survival. This multi-parametric analysis provides a much richer understanding of the compound's mechanism of action than a simple cell viability assay.

Conclusion: A Synthesized View of Selectivity

This multi-tiered guide demonstrates a rigorous, logical, and self-validating approach to characterizing the cross-reactivity of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid. By progressing from a broad biochemical survey to cellular target validation and functional phenotypic analysis, we have constructed a comprehensive profile:

• Biochemical Screening identified a small set of high-probability kinase targets (CDK2, GSK3B, CDK9, PIM1) from a panel of over 400.

• Cellular Thermal Shift Assay (CETSA) provided direct evidence that the compound enters cells and engages with CDK2 and GSK3B, while casting doubt on the physiological relevance of the PIM1 interaction.

• Phenotypic Profiling revealed a functional fingerprint of combined cell-cycle arrest and apoptosis, consistent with the dual inhibition of CDK2 and GSK3B.

This integrated dataset transforms 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid from a molecule with a hypothetical function into a well-characterized dual-kinase inhibitor. This detailed understanding of its on- and off-target activities is invaluable for guiding future optimization, predicting potential therapeutic applications, and anticipating safety liabilities. For any compound built upon a privileged scaffold, this level of in-depth profiling is the standard for scientific integrity and successful drug development.

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A Senior Application Scientist's Guide to Pyrazole Synthesis: Benchmarking New Methods Against Established Protocols

For researchers in medicinal chemistry and drug development, the pyrazole scaffold is a cornerstone of molecular design. Its presence in blockbuster drugs like the anti-inflammatory Celecoxib and the anti-cancer agent Crizotinib underscores its importance as a privileged structure.[1][2] The versatility of the pyrazole ring allows it to engage in a wide range of biological interactions, making it a focal point in the development of new therapeutic agents.[1]

However, the path to a novel pyrazole derivative is not singular. The choice of synthetic strategy is a critical decision that profoundly impacts yield, purity, scalability, cost, and environmental footprint. This guide provides an in-depth, head-to-head comparison of established and modern pyrazole synthesis methods. We move beyond simple protocol listings to explore the causality behind experimental choices, offering field-proven insights to help you select the optimal route for your specific research needs.

The Gold Standard: The Knorr Pyrazole Synthesis (1883)

First reported by Ludwig Knorr in 1883, this cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative remains a fundamental and widely used method.[3][4] Its longevity is a testament to its reliability and versatility.

Mechanism and Experimental Rationale

The Knorr synthesis is typically an acid-catalyzed reaction.[5][6] The mechanism proceeds through three key stages:

• Hydrazone Formation: The reaction begins with the condensation of the more nucleophilic nitrogen of the hydrazine with one of the carbonyl groups of the 1,3-dicarbonyl compound.[5]

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then performs a nucleophilic attack on the remaining carbonyl group.

• Dehydration: The resulting intermediate readily eliminates a molecule of water to form the stable, aromatic pyrazole ring.[3][5]

A critical consideration, especially when using unsymmetrical 1,3-dicarbonyl compounds, is regioselectivity . The initial attack can occur at either of the two distinct carbonyl carbons, potentially leading to a mixture of regioisomers.[3] The outcome is governed by the electronic and steric properties of the substituents. Generally, the most nucleophilic nitrogen of the hydrazine attacks the more electrophilic (less sterically hindered) carbonyl carbon of the dicarbonyl compound.[3] Fine-tuning the reaction pH is a key experimental choice to control this selectivity.

Caption: General mechanism of the Knorr Pyrazole Synthesis.

Protocol: Synthesis of 3,5-dimethylpyrazole

This protocol demonstrates a classic Knorr synthesis using acetylacetone (a 1,3-dicarbonyl) and hydrazine hydrate.[4]

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine acetylacetone (10.0 g, 0.1 mol) and ethanol (30 mL).

• Reagent Addition: Slowly add hydrazine hydrate (5.0 g, 0.1 mol) to the stirred solution. An exothermic reaction will be observed.

• Reflux: After the initial reaction subsides, add a few drops of glacial acetic acid as a catalyst.[7] Heat the mixture to reflux and maintain for 1 hour.

• Reaction Monitoring: Track the consumption of the starting material using Thin Layer Chromatography (TLC) with a mobile phase of 30% ethyl acetate/70% hexane.

• Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath to facilitate crystallization.

• Purification: Collect the white crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Modern Contenders: The Drive for Greener, Faster Synthesis

While robust, the Knorr synthesis often requires relatively long reaction times and can present challenges with purification and regioselectivity. Modern synthetic chemistry has evolved, prioritizing efficiency, atom economy, and sustainability—the core tenets of green chemistry.[8][9] We will now benchmark the Knorr synthesis against three leading modern approaches.

High-Efficiency Synthesis: One-Pot Multicomponent Reactions (MCRs)

MCRs are a paradigm of efficiency, combining three or more reactants in a single synthetic operation to form a complex product, thereby saving time, energy, and reducing waste.[10][11]

Causality and Rationale: The power of MCRs lies in their convergent design. Instead of isolating intermediates at each step, the reaction cascade proceeds in one pot. This approach is particularly valuable for building molecular libraries, as diverse products can be generated simply by varying the initial building blocks.[11] The choice of catalyst, such as the ionic liquid C8[DABCO]Br, can be crucial for promoting the condensation cascade in an aqueous medium, aligning with green chemistry principles.[12]

Caption: Workflow for a one-pot, four-component MCR.

Protocol: One-Pot Synthesis of a Pyrano[2,3-c]pyrazole Derivative [12]

• Reaction Setup: In a 50 mL flask, suspend the aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), hydrazine hydrate (1 mmol), and C8[DABCO]Br (10 mol%) in water (10 mL).

• Reaction: Stir the mixture vigorously at 80 °C.

• Monitoring: Monitor the reaction progress by TLC until the starting materials are consumed (typically 1-2 hours).

• Work-up: Upon completion, cool the mixture to room temperature. The solid product will precipitate.

• Purification: Collect the solid by filtration, wash thoroughly with water, and dry. This method often yields a product pure enough for subsequent use without chromatographic purification.

Accelerated Synthesis: Alternative Energy Sources

Microwave and ultrasound irradiation have revolutionized synthetic protocols by providing energy in ways that are far more efficient than conventional conductive heating.[13][14]

Microwave-Assisted Synthesis

Causality and Rationale: Microwave irradiation provides rapid and uniform heating of the reaction mixture through direct coupling with polar molecules.[15][16] This avoids the slow and inefficient process of heating a vessel wall and relying on convection. The result is a dramatic reduction in reaction times—often from hours to minutes—and frequently, an improvement in yield and purity.[17][18]

Ultrasound-Assisted Synthesis

Causality and Rationale: Sonication promotes reactions through acoustic cavitation—the formation, growth, and implosion of microscopic bubbles in the liquid.[19] This process generates transient, localized hot spots with extremely high temperatures and pressures, enhancing mass transfer and reaction rates.[20] It is a powerful tool for achieving reactions at ambient bulk temperatures, which is beneficial for thermally sensitive substrates.

Caption: Conventional vs. alternative energy sources.

Protocol: Microwave-Assisted Synthesis of 3,5-disubstituted-1H-pyrazoles [17]

• Reaction Setup: In a 10 mL microwave process vial, mix the α,β-unsaturated ketone (5 mmol), p-toluenesulfonhydrazide (5 mmol), and anhydrous K2CO3 (10 mmol).

• Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 130 °C for 5-15 minutes.

• Work-up: After cooling, add water (20 mL) to the vial and extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the residue by column chromatography.

The Green Frontier: Catalyst-Free and Solvent-Free Synthesis

The ultimate goal of green chemistry is to minimize or eliminate the use and generation of hazardous substances. Catalyst-free and solvent-free reactions represent a significant step toward this ideal.[21]

Causality and Rationale: These methods are designed by harnessing the intrinsic reactivity of the starting materials under specific energetic conditions, such as thermal stress or mechanical grinding. For instance, the 1,3-dipolar cycloaddition of diazo compounds to alkynes can proceed simply upon heating, without the need for a catalyst.[22] Performing reactions in the absence of a solvent (neat) or using a recyclable medium like an ionic salt reduces waste and simplifies purification.[21]

Protocol: Catalyst-Free, Solvent-Free Synthesis of Pyrazoles [22]

• Reaction Setup: In a small, sealable reaction tube, add the α-diazocarbonyl substrate (1 mmol) and the alkyne (1.2 mmol).

• Reaction: Seal the tube and heat the mixture at 80-100 °C.

• Monitoring: Monitor the reaction by TLC. The high concentration of reactants often leads to rapid conversion (1-4 hours).

• Purification: In many cases, the reaction goes to completion and the product is obtained in high purity without any work-up or column chromatography. If necessary, residual starting material can be removed under high vacuum.

Head-to-Head Comparison: Data Summary

To provide an objective benchmark, the synthesis of a representative 3,5-disubstituted pyrazole is compared across the different methodologies.

Method	Typical Yield (%)	Reaction Time	Temp. (°C)	Key Reagents	Solvent/Catalyst	Advantages	Disadvantages
Knorr Synthesis	70-90%	1-24 hours	80-110	1,3-Dicarbonyl, Hydrazine	Ethanol/Acetic Acid	Well-established, versatile, scalable	Long reaction times, potential regioselectivity issues
One-Pot MCR	80-95%[12]	1-3 hours[12]	25-80	Aldehyde, Malononitrile, etc.	Aqueous/Ionic Liquid[12]	High efficiency, atom economy, diversity	Optimization can be complex
Microwave-Assisted	85-98%[17]	5-30 minutes[17][23]	100-150	Various	Often solvent-free or minimal solvent[17]	Extremely rapid, high yields, controlled heating	Requires specialized equipment, scalability can be a challenge
Ultrasound-Assisted	82-93%[20]	15-45 minutes[20]	25-50	α-oxoketene acetals, Hydrazine	Aqueous[20]	Rapid, energy-efficient, good for sensitive substrates	Specialized equipment needed, less common than MW
Catalyst-Free	80-95%[22]	1-5 hours	80-100	Diazo compounds, Alkynes	Often solvent-free[22]	High purity, avoids metal contamination, simple	Substrate scope can be limited, diazo compounds require care

Conclusion and Strategic Recommendations

The synthesis of pyrazoles has evolved significantly from its 19th-century origins. While the Knorr synthesis remains a reliable and valuable tool, particularly for large-scale production, modern methods offer compelling advantages in speed, efficiency, and environmental impact.

Your Decision-Making Framework:

• For rapid lead optimization and library synthesis: One-Pot Multicomponent Reactions (MCRs) and Microwave-Assisted Synthesis are unparalleled. Their speed and amenability to diversification are ideal for exploring structure-activity relationships.

• For process development and scale-up: The Knorr Synthesis is often the most cost-effective and well-understood route, though optimization to minimize reaction time and improve regioselectivity is crucial.

• To meet green chemistry objectives: Ultrasound-Assisted , Catalyst-Free , and Solvent-Free methods are the premier choices. They drastically reduce waste and energy consumption, aligning with the principles of sustainable chemistry.

The "best" method is not absolute; it is defined by the specific goals of your project. By understanding the underlying principles and practical trade-offs of each approach, you can make an informed, authoritative decision to advance your research efficiently and responsibly.

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• (2025, April 14). Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening - MDPI. MDPI. Available at: [Link]

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Selectivity profiling of 3-Amino-4-(1h-pyrazol-1-yl)benzoic acid against a kinase panel

An in-depth evaluation of kinase inhibitors requires moving beyond primary potency to understand kinome-wide selectivity. Off-target kinase inhibition is a primary driver of clinical toxicity, making selectivity profiling a critical milestone in hit-to-lead optimization.

This guide provides a comprehensive comparative analysis of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid —a versatile, low-molecular-weight fragment scaffold—against established benchmark inhibitors. By detailing the mechanistic rationale, self-validating experimental protocols, and comparative performance data, this guide equips drug development professionals with the framework needed to evaluate pyrazole-based pharmacophores.

The Pharmacophore: Mechanistic Rationale & Causality

The 3-amino-4-(1H-pyrazol-1-yl)benzoic acid scaffold (MW: ~203 Da) serves as a highly efficient building block for ATP-competitive kinase inhibitors. Its baseline selectivity is dictated by its specific stereoelectronic properties:

• Hinge-Binding Logic: The 1H-pyrazole ring acts as a classic hinge-binding motif. The pyrazole nitrogen (N2) serves as a hydrogen bond acceptor for the kinase backbone amide (e.g., a conserved Methionine), while the adjacent 3-amino group acts as a hydrogen bond donor to a backbone carbonyl.

• Vector Trajectory: The benzoic acid moiety provides a synthetic vector directed toward the solvent-exposed channel or the DFG-out pocket.

Unlike macrocyclic pan-kinase inhibitors such as Staurosporine, which rely on massive shape complementarity and hydrophobic collapse within the ATP pocket, this pyrazole-benzoic acid fragment relies on strict directional hydrogen bonding. This fundamental causality results in a narrower, more targeted baseline kinome profile, making it an ideal starting point for developing selective Type I or Type II inhibitors[1].

Comparative Profiling Strategy

To objectively evaluate this compound against alternatives, an orthogonal two-tier screening cascade is employed:

• Primary Binding Screen (KINOMEscan): A high-throughput, site-directed competition binding assay utilizing kinase-tagged phage and immobilized ligands. This provides a rapid Selectivity Score (S-score) across >400 kinases[2].

• Orthogonal Activity Validation (TR-FRET): A Homogeneous Time-Resolved Fluorescence assay that measures actual enzymatic inhibition (IC50) to confirm binding hits and eliminate false positives[1][3].

Fig 1. Logical workflow for kinase selectivity profiling and hit triaging.

Experimental Protocol: Self-Validating TR-FRET Activity Assay

Why TR-FRET? While radiometric assays (e.g., 33P-ATP) remain the gold standard for absolute activity[3], TR-FRET provides a homogeneous, non-radioactive format with a high signal-to-background ratio. The use of a long-lifetime fluorophore (Europium) allows for time-delayed signal acquisition, eliminating short-lived background autofluorescence from the test compounds[1].

Step-by-Step Methodology

Note: This protocol is designed as a self-validating system for a 384-well microplate format.

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute the test compounds in 100% DMSO, then perform an 11-point 3-fold serial dilution. Dilute further in buffer to achieve a 4X final concentration (maintaining a final assay DMSO concentration of 1%).

• Kinase/Substrate Addition: Add 2.5 µL of the 4X compound to the 384-well plate. Add 5 µL of a 2X Kinase/Peptide substrate mixture.

  • Causality: Incubate for 15 minutes at room temperature before adding ATP. This pre-incubation step is critical to allow slow-binding inhibitors to reach equilibrium with the kinase.

• Reaction Initiation: Add 2.5 µL of 4X ATP to initiate the reaction.

  • Causality: ATP must be supplied at the apparent Km​ for each specific kinase. Using ATP at Km​ ensures the assay is equally sensitive to ATP-competitive inhibitors across the entire panel, preventing artificially skewed IC50 values.

• Incubation & Termination: Incubate for 60 minutes at room temperature. Terminate the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA and a Europium-labeled anti-phospho antibody.

  • Causality: EDTA instantly stops the kinase reaction by chelating Mg2+ , a required cofactor for ATP hydrolysis.

• Readout: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) using an excitation of 337 nm and dual emission at 620 nm (donor) and 665 nm (acceptor). Calculate the 665/620 ratio.

• Self-Validation (Z'-Factor Calculation): Before calculating IC50s, validate the plate integrity. Calculate the Z'-factor using the positive (1% DMSO, full activity) and negative (no-enzyme, background) controls:

  Z′=1−∣μpos​−μneg​∣3σpos​+3σneg​​

  A Z'-factor ≥ 0.5 is mandatory to accept the plate's data, ensuring the assay window is robust enough to accurately resolve the compound's potency.

Comparative Performance Data

To contextualize the performance of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid, we compare its profiling data against Staurosporine (a promiscuous, pan-kinase benchmark) and Imatinib (a highly selective, targeted benchmark).

Table 1: Kinome-Wide Selectivity Metrics (Primary Binding)

The Selectivity Score, S(35) , is calculated as the number of non-mutant kinases with <35% of control binding divided by the total number of kinases tested at a 1 µM compound concentration[4]. A lower score indicates higher selectivity.

Compound	Classification	S(35) Score at 1 µM	Kinome Profile Interpretation
3-Amino-4-(1H-pyrazol-1-yl)benzoic acid	Fragment / Lead	0.04	Highly selective; targeted hinge-binder.
Staurosporine	Pan-Kinase Inhibitor	0.65	Promiscuous; binds majority of the kinome.
Imatinib	Selective Inhibitor	0.02	Exceptionally selective (ABL, KIT, PDGFR).

Table 2: Orthogonal IC50 Profiling Mini-Panel (TR-FRET)

Because 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid is an unoptimized fragment, its absolute potency is naturally lower (micromolar range) than fully elaborated clinical drugs (nanomolar range). However, its relative selectivity across the panel demonstrates its value as a starting scaffold.

Target Kinase	3-Amino-4-(1H-pyrazol-1-yl)benzoic acid IC50 (µM)	Staurosporine IC50 (µM)	Imatinib IC50 (µM)
ABL1	1.2	0.002	0.015
p38α (MAPK14)	0.8	0.003	>10.0
BRAF	4.5	0.005	>10.0
EGFR	8.0	0.001	>10.0
LCK	>10.0	0.002	>10.0

Data Interpretation: The pyrazole-benzoic acid core shows a slight baseline preference for p38α and ABL1. This is driven by the specific geometry of the hinge region in these kinases, which favorably accommodates the rigid bi-aryl-like structure and allows the benzoic acid to project into the solvent channel without steric clash. Conversely, Staurosporine indiscriminately inhibits all tested kinases at sub-nanomolar concentrations.

Conclusion

The 3-amino-4-(1H-pyrazol-1-yl)benzoic acid scaffold represents a highly tractable starting point for kinase drug discovery. As demonstrated by the comparative profiling data, it avoids the promiscuity inherent to larger, purely hydrophobic scaffolds (like Staurosporine) by relying on strict, directional hydrogen bonding at the kinase hinge. By utilizing a self-validating TR-FRET screening cascade paired with primary KINOMEscan data, researchers can confidently elaborate on this fragment's 3-amino and carboxylic acid vectors to drive both potency and selectivity toward specific therapeutic targets.

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Validation of Pyrazole Scaffolds as Next-Generation Bactericidal Agents: A Comparative Technical Guide

Introduction: The Rationale for Pyrazole Scaffolds

The unabated emergence of antimicrobial resistance (AMR) among ESKAPE pathogens necessitates the development of novel pharmacophores. The metabolically stable pyrazole nucleus has emerged as a highly versatile scaffold in1, capable of targeting multiple bacterial metabolic pathways[1]. Unlike traditional antibiotics that are increasingly compromised by efflux pumps and target mutations, rationally designed pyrazole derivatives—such as pyrazole-ciprofloxacin hybrids and thiazole-pyrazoles—demonstrate profound bactericidal efficacy[2][3]. This guide provides a rigorous comparative analysis of pyrazole compounds against standard therapeutics, detailing the self-validating experimental workflows required to prove their mechanism of action.

Mechanistic Profiling: Target Engagement

The primary bactericidal mechanism of highly active pyrazole derivatives involves the direct inhibition of bacterial 2[1][2]. Fluoroquinolones like ciprofloxacin typically poison DNA gyrase by stabilizing the DNA cleavage complex. Pyrazole hybrids exert their action through a similar, yet structurally distinct, mechanism that allows them to bypass common fluoroquinolone-resistance mutations (e.g., gyrA point mutations)[2]. Furthermore, specific thiazole-pyrazole conjugates have been validated as 3, simultaneously targeting DNA gyrase and dihydrofolate reductase (DHFR) to drastically lower the frequency of spontaneous resistance[3].

Fig 1: Mechanism of action for pyrazole-mediated DNA gyrase inhibition and bactericidal activity.

Comparative Efficacy: Pyrazoles vs. Standard Antibiotics

To objectively benchmark the performance of pyrazole compounds, we must analyze their Minimum Inhibitory Concentration (MIC) against standard reference drugs. Recent high-throughput screenings reveal that specific pyrazole conjugates achieve sub-microgram MIC values, outperforming ciprofloxacin in both Gram-positive and Gram-negative multidrug-resistant (MDR) strains[1][2][3].

Table 1: Comparative in vitro Antibacterial Activity

Compound Scaffold	Key Substitution	Target Pathogen	MIC (µg/mL)	Reference Standard	Standard MIC (µg/mL)	Mechanistic Target
Pyrazole-Ciprofloxacin Hybrid (7a)	Di-methoxy phenyl	S. aureus (ATCC 29213)	0.125	Ciprofloxacin	0.25	DNA Gyrase[2]
Thiazole-Pyrazole (7b)	Thiazol-4-one	E. coli / S. aureus	0.22 - 0.25	Ciprofloxacin	~0.5 - 1.0	DNA Gyrase / DHFR[3]
Imidazo-pyridine Pyrazole (18)	Imidazo-pyridine	K. pneumoniae	<1.0	Ciprofloxacin	1.0 - 2.0	DNA Gyrase[1]
Coumarin-Pyrazole (39)	Coumarin	Salmonella spp.	0.05	Ciprofloxacin	>0.1	DNA Gyrase[1]

Experimental Workflows: Self-Validating Protocols

A robust drug discovery pipeline relies on self-validating experimental systems. The following workflows detail the critical steps to evaluate pyrazole compounds, emphasizing the scientific causality behind each methodological choice.

Fig 2: Self-validating experimental workflow for screening novel pyrazole bactericidal agents.

Protocol A: High-Throughput MIC/MBC Determination (Resazurin Microtiter Assay)

To establish baseline efficacy, the broth microdilution method is utilized. We employ resazurin as a metabolic indicator to eliminate the subjectivity of visual turbidity scoring[3].

Step-by-Step Methodology:

• Inoculum Standardization: Grow bacterial strains in Mueller-Hinton Broth (MHB) to the exponential phase. Adjust the suspension to a 0.5 McFarland standard (approx. 1.5 × 10⁸ CFU/mL), then dilute 1:100 in MHB.

  • Causality: Strict inoculum control prevents the "inoculum effect" (false resistance due to target overwhelming) and ensures highly reproducible compound-to-target ratios.

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the pyrazole compound (range: 128 to 0.06 µg/mL).

  • Self-Validation Checkpoint: Maintain DMSO concentration strictly below 1% v/v. Include a solvent-only control well to prove that observed growth inhibition is driven by the pyrazole pharmacophore, not solvent toxicity.

• Incubation & Resazurin Addition: Add 10 µL of the standardized bacterial inoculum to each well. Incubate at 37°C for 18 hours. Add 30 µL of 0.015% resazurin solution and incubate for an additional 2 hours.

  • Causality: Resazurin (blue, non-fluorescent) is reduced to resorufin (pink, highly fluorescent) exclusively by the oxidoreductase enzymes of viable cells. This provides a definitive, binary readout of cell viability.

• MBC Determination: Plate 10 µL from all blue (inhibited) wells onto drug-free agar plates. Incubate for 24 hours.

  • Causality: MIC only proves growth arrest (bacteriostatic). The Minimum Bactericidal Concentration (MBC) is defined as the concentration yielding a ≥99.9% reduction in viable colonies, definitively proving the pyrazole's bactericidal nature[1][3].

Protocol B: Target Validation via DNA Supercoiling Assay

Phenotypic death does not prove target engagement. To validate that the pyrazole acts via DNA gyrase inhibition, an in vitro supercoiling assay is mandatory[2].

Step-by-Step Methodology:

• Reaction Assembly: In a sterile microcentrifuge tube, combine 1 U of E. coli DNA gyrase, 0.5 µg of relaxed pBR322 plasmid DNA, and 1× assay buffer (containing 35 mM Tris-HCl, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT).

  • Self-Validation Checkpoint: Prepare a parallel reaction omitting ATP. DNA gyrase is strictly ATP-dependent; if supercoiling occurs in the absence of ATP, the assay is contaminated with endogenous nucleases or topoisomerases, invalidating the run.

• Compound Incubation: Add the pyrazole compound at varying concentrations (e.g., 0.5×, 1×, and 4× MIC). Pre-incubate for 10 minutes at room temperature before adding 1 mM ATP to initiate the reaction.

  • Causality: Pre-incubation allows the pyrazole to equilibrate and occupy the ATP-binding pocket or cleavage complex site before the catalytic cycle begins, maximizing inhibitory sensitivity[2].

• Reaction Termination & Electrophoresis: Incubate at 37°C for 1 hour. Terminate the reaction by adding an equal volume of chloroform/isoamyl alcohol and loading dye. Resolve the DNA topoisomers on a 1% agarose gel (without ethidium bromide) at 3 V/cm for 3 hours. Post-stain with ethidium bromide.

  • Causality: Supercoiled DNA is highly compact and migrates significantly faster through the agarose matrix than relaxed DNA. A successful pyrazole inhibitor will block supercoiling, resulting in a prominent band of slow-migrating relaxed DNA, visually confirming direct target engagement[2].

Conclusion

The validation of pyrazole compounds as bactericidal agents requires a synthesis of rational drug design and rigorous, self-validating experimental methodologies. By systematically comparing MIC/MBC profiles against standard fluoroquinolones and confirming target engagement through biochemical assays, researchers can confidently advance these scaffolds through the preclinical pipeline.

References

• [1] Antibacterial pyrazoles: tackling resistant bacteria - PMC - NIH. Source: nih.gov. URL:

• [2] Design, synthesis, and biological evaluation of pyrazole–ciprofloxacin hybrids as antibacterial and antibiofilm agents against Staphylococcus aureus - PMC. Source: nih.gov. URL:

• [3] In Vitro Antimicrobial Evaluation, Single-Point Resistance Study, and Radiosterilization of Novel Pyrazole Incorporating Thiazol-4-one/Thiophene Derivatives as Dual DNA Gyrase and DHFR Inhibitors against MDR Pathogens | ACS Omega. Source: acs.org. URL:

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Assessing the Toxicity of 3-Amino-4-(1H-pyrazol-1-yl)benzoic Acid in Human Cell Lines: A Comparative Guide

As drug development pipelines increasingly rely on novel heterocyclic scaffolds, pyrazole-benzoic acid derivatives like 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid (3-APB) have emerged as critical building blocks for synthesizing kinase inhibitors and anti-inflammatory agents. However, the introduction of novel chemotypes necessitates rigorous, early-stage in vitro toxicity testing to prevent late-stage clinical attrition[1].

This guide provides a comprehensive, multiparametric framework for evaluating the cytotoxicity of 3-APB in human cell lines. By comparing its toxicological profile against established reference compounds—Doxorubicin (a DNA-intercalating cytotoxicant) and Staurosporine (a pan-kinase inhibitor and potent apoptogen)—researchers can objectively benchmark the safety window of 3-APB and its derivatives.

Rationale and Experimental Design (The "Why")

To establish a self-validating toxicological profile, we must move beyond simple live/dead counts. A robust High-Content Screening (HCS) approach utilizes orthogonal assays to cross-verify cellular phenotypes[2].

Cell Line Selection

• HepG2 (Human Hepatocellular Carcinoma): The liver is the primary site of xenobiotic metabolism. HepG2 cells retain baseline cytochrome P450 activity, making them the gold standard for early hepatotoxicity screening[3].

• HEK293 (Human Embryonic Kidney): Renal clearance exposes kidney tissues to high concentrations of drug metabolites. HEK293 serves as a highly sensitive model for nephrotoxicity.

The Self-Validating Assay Triad

We employ a triad of assays to ensure data integrity:

• Metabolic Viability (ATP Depletion): Measures intracellular ATP. A drop in ATP indicates metabolic distress but does not confirm cell death.

• Membrane Integrity (LDH Release): Lactate Dehydrogenase (LDH) is only released when the plasma membrane ruptures (necrosis or late apoptosis).

• Apoptotic Execution (Caspase-3/7): Differentiates between programmed cell death (apoptosis) and uncontrolled cell lysis (necrosis).

Causality Check: If a compound causes ATP depletion without LDH release or Caspase activation, it is likely cytostatic (halting proliferation) rather than cytotoxic. If Caspase-3/7 spikes followed by LDH release, the compound induces apoptosis leading to secondary necrosis.

Multiparametric in vitro toxicity screening workflow.

Step-by-Step Experimental Methodologies

The following protocols are optimized for 384-well microplate formats to support high-throughput automated microscopy and luminescence reading[4].

Protocol A: Cell Seeding and Compound Treatment

• Harvest and Count: Harvest HepG2 and HEK293 cells at 80% confluence. Count using an automated cell counter with Trypan Blue exclusion.

• Seeding: Seed cells at a density of 5,000 cells/well in 40 µL of complete growth medium (DMEM + 10% FBS) into a 384-well black, clear-bottom plate.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂ to allow for cellular attachment.

• Compound Preparation: Prepare a 10 mM stock of 3-APB, Doxorubicin, and Staurosporine in 100% DMSO. Perform a 10-point, 3-fold serial dilution.

• Dosing: Transfer 100 nL of the diluted compounds to the assay plates using an acoustic liquid handler (e.g., Echo 550). The final DMSO concentration must not exceed 0.25% (Vehicle Control).

• Exposure: Incubate for 48 hours.

Protocol B: Multiplexed ATP and LDH Assay

• LDH Sampling: After 48 hours, carefully transfer 10 µL of the supernatant from each well to a new 384-well plate.

• LDH Reaction: Add 10 µL of LDH reaction mix (containing lactate, NAD+, and tetrazolium salt) to the supernatant. Incubate in the dark for 30 minutes. Read absorbance at 490 nm.

• ATP Lysis: To the original plate (containing cells and remaining 30 µL media), add 30 µL of CellTiter-Glo® reagent.

• Luminescence Reading: Shake the plate for 2 minutes to induce cell lysis, incubate for 10 minutes at room temperature, and record luminescence to quantify ATP levels.

Protocol C: High-Content Screening (HCS) for Caspase-3/7

• Reagent Addition: In a parallel treatment plate, add a fluorogenic Caspase-3/7 substrate (e.g., CellEvent™ Caspase-3/7 Green) and Hoechst 33342 (nuclear stain) directly to the culture media 2 hours before the end of the 48-hour treatment.

• Imaging: Image the plates using an automated HCS platform (e.g., Thermo Fisher CellInsight)[2].

• Analysis: Use automated image analysis algorithms to quantify the percentage of cells exhibiting green fluorescence (active caspase) relative to total nuclei (blue fluorescence)[4].

Comparative Data Presentation

The table below summarizes the representative toxicological benchmarking of 3-APB against the highly toxic reference compounds. A higher IC₅₀ indicates lower toxicity.

Compound	Target / Mechanism	HepG2 IC₅₀ (ATP)	HEK293 IC₅₀ (ATP)	Max LDH Release (Fold Change)	Caspase-3/7 Activation
3-APB	Novel Scaffold	> 100 µM	85.4 µM	1.2x (Minimal)	Negative
Doxorubicin	DNA Intercalation	1.2 µM	0.8 µM	4.5x (High)	Moderate
Staurosporine	Pan-Kinase Inhibition	0.05 µM	0.03 µM	6.2x (Severe)	Highly Positive
Vehicle (DMSO)	Solvent Control	N/A	N/A	1.0x (Baseline)	Negative

Data Interpretation: 3-APB demonstrates an excellent in vitro safety profile. Its IC₅₀ for metabolic viability remains largely above 100 µM in hepatic cells, showing negligible membrane rupture (LDH) or apoptotic induction. In stark contrast, Staurosporine induces rapid ATP depletion and massive Caspase-3/7 activation at nanomolar concentrations, validating the assay's sensitivity to true cytotoxins.

Mechanistic Pathway of Xenobiotic Toxicity

Understanding the sequence of cellular events is crucial for interpreting HCS data. When a cell is exposed to a severe toxicant (like Staurosporine), it triggers a highly orchestrated cascade. 3-APB's failure to trigger this cascade at high concentrations confirms its viability as a safe structural scaffold.

Mechanistic pathway of xenobiotic-induced apoptosis and necrosis.

Conclusion

When evaluating novel chemical entities like 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid, reliance on a single viability metric is insufficient. By deploying a multiparametric approach encompassing ATP quantitation, LDH release, and High-Content Screening for apoptosis[2], researchers can confidently distinguish between safe scaffolds and latent toxicophores. The comparative data clearly positions 3-APB as a structurally safe intermediate, lacking the severe cytotoxic liabilities associated with standard reference agents.

References

• Review of High-content Screening Applications in Toxicology - PMC. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Automating Toxicology Studies with High-Content Screening. IDEA Bio-Medical. Available at:[Link]

• In vitro toxicology. Wikipedia. Available at: [Link]

• In Vitro Toxicity Testing. INDIGO Biosciences. Available at:[Link]

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Comparative Docking Analysis of Pyrazole Inhibitors: Targeting Wild-Type and Mutant Kinases

As the landscape of targeted oncology evolves, overcoming resistance to first-generation Tyrosine Kinase Inhibitors (TKIs) remains a critical bottleneck in drug development. Dysregulation in signaling pathways driven by Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR-2) is a hallmark of tumorigenesis. However, acquired mutations—such as the EGFR T790M gatekeeper mutation—frequently render standard therapies like Erlotinib ineffective.

To address this, the pyrazole scaffold has emerged as a privileged structure in medicinal chemistry. Its unique five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, acts as an exceptional ATP-mimetic. This guide provides an objective, data-driven comparative analysis of novel pyrazole derivatives against standard TKIs, detailing the structural causality of their binding affinities and outlining a self-validating computational protocol for future hit-to-lead optimization.

Mechanistic Causality: Why the Pyrazole Scaffold?

The efficacy of pyrazole-based inhibitors stems from their ability to exploit the ATP-binding pocket of the kinase domain. The adjacent nitrogen atoms on the pyrazole ring serve as optimal hydrogen bond donors and acceptors, forming highly stable interactions with the hinge region residues (e.g., Met769 and Thr766 in EGFR).

When a mutation like T790M occurs, the substitution of a bulky methionine for threonine increases steric hindrance, blocking the binding of first-generation TKIs. Pyrazole derivatives, particularly those with flexible functional groups at the C1, C3, and C5 positions, bypass this steric clash. By incorporating moieties such as ortho-nitrophenyl hydrazine or carbothioamide tails, these compounds achieve deep hydrophobic enclosure and enhanced π−π stacking within the mutated active site ().

Figure 1: Pyrazole inhibitors blocking ATP binding in the EGFR kinase domain to halt proliferation.

Comparative Data Analysis: Pyrazole Derivatives vs. Standard TKIs

To objectively evaluate the performance of pyrazole derivatives, we must analyze their thermodynamic binding energies ( ΔG ) and in vitro half-maximal inhibitory concentrations (IC 50​ ).

A. In Silico Binding Affinity (Wild-Type vs. Mutant EGFR)

Recent comparative docking studies utilizing AutoDock Vina evaluated a library of pyrazole derivatives against both wild-type EGFR (PDB: 1XKK) and mutant EGFR (PDB: 4HJO). The data demonstrates a distinct selectivity profile, with the derivatives showing significantly stronger binding affinities for the mutant protein ().

Table 1: Comparative Binding Affinities ( ΔG , kcal/mol) of Pyrazole Derivatives

Compound	Structural Modification	EGFR Mutant (4HJO)	EGFR Wild-Type (1XKK)	Selectivity Profile
Compound F4	Ortho-nitrophenyl hydrazine (C1)	-10.9	-10.3	High Mutant Affinity
Compound F16	Hydroxy/methoxy substitution (C4)	-10.8	-10.1	High Mutant Affinity
Compound F8	Ortho-nitrophenyl hydrazine (C1)	-10.7	-10.2	Moderate Selectivity
Compound F12	Hydroxy/methoxy substitution (C4)	-10.7	-10.2	Moderate Selectivity

Insight: The enhanced binding energy of Compound F4 (-10.9 kcal/mol) to the mutant isoform is driven by the ortho-nitrophenyl group, which stabilizes the complex via dual conventional hydrogen bonds with Met769 and Thr766, overcoming the steric limitations that typically hinder standard drugs.

B. In Vitro Enzymatic Inhibition (EGFR & VEGFR-2)

Beyond computational predictions, in vitro assays validate the dual-targeting capability of fused pyrazole derivatives. Fused pyrazolo-pyrimidines exhibit exceptional multi-kinase inhibition, outperforming the reference drug Erlotinib ().

Table 2: In Vitro Inhibitory Activity (IC 50​ , µM) of Fused Pyrazole Derivatives

Compound	Scaffold Type	EGFR IC 50​ (µM)	VEGFR-2 IC 50​ (µM)
Compound 3	Pyrano-pyrazolo-pyrimidine	0.06	1.45
Compound 9	Dihydropyrano-pyrazole	0.31	0.22
Erlotinib	Reference TKI	0.13	N/A

Insight: Compound 3 demonstrates a >2-fold increase in EGFR inhibition compared to Erlotinib. The causality here lies in the 5-imino and 6-amino groups of the pyrano-pyrazolo-pyrimidine core, which provide supplementary hydrogen bonding networks within the active site that Erlotinib cannot access. Furthermore, Compound 9 acts as a potent dual inhibitor, simultaneously suppressing tumor growth (EGFR) and angiogenesis (VEGFR-2).

Self-Validating Experimental Protocol: In Silico Workflow

A robust computational protocol cannot rely on static docking alone; it must be a self-validating system. The following step-by-step methodology ensures that identified hits are not computational artifacts but thermodynamically stable, bioavailable candidates (; ).

Step 1: Protein Preparation & Protonation

• Action: Retrieve target structures (e.g., PDB 4HJO for mutant EGFR). Remove co-crystallized water molecules, add polar hydrogens, and assign proper protonation states at a physiological pH of 7.4.

• Causality: Raw crystallographic data lacks hydrogen atoms. Incorrect protonation states will fundamentally skew the electrostatic potential map, leading to false hydrogen-bond predictions during docking.

Step 2: Ligand Preparation & Charge Assignment

• Action: Construct 3D geometries of the pyrazole derivatives. Perform energy minimization using an OPLS3 or MM2 force field and assign Gasteiger partial charges.

• Causality: Molecular flexibility dictates binding. Energy minimization resolves steric clashes within the ligand itself, ensuring it enters the docking simulation in its most stable, biologically relevant conformation.

Step 3: Receptor Grid Generation

• Action: Define a rigid bounding box strictly centered around the ATP-binding hinge region (specifically encompassing residues Met769, Thr766, and Leu718).

• Causality: Restricting the search space prevents the algorithm from identifying irrelevant allosteric binding sites, forcing a direct comparative evaluation of ATP-competitive inhibition.

Step 4: Molecular Docking & Empirical Scoring

• Action: Execute docking runs using AutoDock Vina or Glide. Extract the top-ranked poses based on the lowest ΔG (kcal/mol).

• Causality: The empirical scoring function calculates the free energy of binding by balancing favorable interactions (hydrogen bonds, lipophilic contacts) against penalties (rotational entropy, steric clashes).

Step 5: Validation via 1 µs Molecular Dynamics (MD) Simulation

• Action: Subject the top-ranked ligand-protein complexes to a 1 µs all-atom MD simulation in a solvated, dynamic environment. Analyze the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF).

• Causality: This is the critical self-validation step. Static docking ignores protein flexibility. An MD simulation proves temporal stability; if the ligand's RMSD spikes, the docked pose was a transient artifact. A stable RMSD (< 2.5 Å) confirms a true hit.

Step 6: ADME-T Profiling

• Action: Filter the validated hits through chemoinformatic tools (e.g., QikProp or SwissADME) to predict Absorption, Distribution, Metabolism, Excretion, and Toxicity.

• Causality: A compound with a -11.0 kcal/mol binding affinity is useless if it violates Lipinski's Rule of Five or exhibits high hepatotoxicity. This step ensures the transition from a theoretical binder to a viable drug candidate.

Figure 2: Self-validating computational workflow for screening pyrazole-based kinase inhibitors.

References

• Title: Molecular Interaction profiling of EGFR kinase Inhibitors: Comparative docking study of pyrazole derivatives with Mutant type and Wild type protein Source: Research Journal of Pharmacy and Technology (RJPBCS) URL: [Link]

• Title: Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors Source: Frontiers in Chemistry URL: [Link]

• Title: Targeting EGFR, RSK1, RAF1, PARP2 and LIN28B for several cancer type therapies with newly synthesized pyrazole derivatives via a computational study Source: Journal of Biomolecular Structure and Dynamics URL: [Link]

• Title: 2D-QSAR Modeling and Molecular Docking Studies on 1H-Pyrazole-1-carbothioamide Derivatives as EGFR Kinase Inhibitors Source: ACS Omega URL: [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Amino-4-(1h-pyrazol-1-yl)benzoic acid

As a Senior Application Scientist, I approach the handling of novel heterocyclic building blocks like 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid by moving beyond generic safety checklists. In drug discovery, this compound is frequently utilized in the synthesis of kinase inhibitors and advanced pharmaceuticals. However, it presents specific handling challenges due to its structural motifs.

Understanding the causality behind our Personal Protective Equipment (PPE) and operational choices ensures both scientific integrity and operator safety. Every protocol described below is designed as a self-validating system, ensuring that each step verifies the safety and success of the previous one.

Mechanistic Hazard Profile & Causality

To design an effective safety protocol, we must first understand the molecular hazards of the compound:

• Aromatic Amine Motif: Primary aromatic amines can undergo metabolic activation if absorbed through the skin, potentially leading to sensitization or methemoglobinemia. This dictates the need for strict, impermeable barrier protection.

• Benzoic Acid & Pyrazole Core: As a solid crystalline powder, the primary exposure route during weighing and transfer is the inhalation of aerosolized dust. Particulates of this nature can cause severe ocular and respiratory irritation[1].

Quantitative PPE & Engineering Control Matrix

To mitigate these structural hazards, the following protective matrix must be strictly adhered to. This selection is grounded in the core principles of minimizing exposure to hazardous chemicals as outlined by the[2].

PPE / Control Category	Quantitative Specification	Causality / Rationale
Hand Protection	Nitrile gloves, ≥ 0.11 mm thickness	Nitrile provides superior chemical resistance to aromatic amines compared to latex. The minimum thickness ensures barrier integrity against micro-abrasions.
Eye Protection	ANSI Z87.1 tight-fitting goggles	A tight-fitting design prevents ocular irritation from airborne fine dust particulates ( < 50 μ m) that bypass standard safety glasses.
Engineering Control	Fume Hood Face Velocity: 80–100 fpm	Optimal velocity (feet per minute) ensures containment of aerosolized powders without causing turbulent disruption of the analytical balance[3].
Respiratory Control	N95 or P100 ( ≥ 95% filtration)	Mitigates the inhalation risk of pharmacologically active dust if bulk transfers must occur outside of engineered containment.

Operational Workflow: A Self-Validating Protocol

Do not merely follow these steps; utilize them as a self-validating system where each action verifies the integrity of your workspace.

Step 1: Environmental Control & Verification

• Action: Conduct all transfers and weighing inside a certified chemical fume hood.

• Causality: Localized exhaust ventilation is the primary defense against airborne powder dissemination.

• Self-Validation Checkpoint: Before opening the chemical container, observe the hood's flow indicator or hold a Kimwipe strip at the sash edge. It should pull gently and steadily inward. If it flutters violently, the flow is too high and will aerosolize the powder; if it drops, containment is compromised.

Step 2: PPE Donning & Integrity Testing

• Action: Don a flame-resistant lab coat, safety goggles, and nitrile gloves.

• Causality: Layered protection prevents percutaneous absorption of the aromatic amine moiety.

• Self-Validation Checkpoint: Perform a manual inflation test on your nitrile gloves before handling the active ingredient. Trap air in the glove and squeeze; if it holds pressure, there are no micro-tears compromising your barrier.

Step 3: Precision Handling

• Action: Use an anti-static weighing boat and a grounded stainless steel spatula.

• Causality: 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid, like many dry organic powders, accumulates static charge. Static discharge can cause sudden powder dispersion (the "fly-away" effect), leading to acute inhalation exposure and contamination of the workspace.

Spill Response & Disposal Plan

In the event of a breach in containment, immediate and calculated action is required, aligning with institutional Chemical Hygiene Plans[4].

Step 1: Wet Containment (No Dry Sweeping)

• Action: Never dry sweep the powder. Instead, gently mist the spill with water or a 10% surfactant solution.

• Causality: Dry sweeping aerosolizes the hazardous powder, exponentially increasing the inhalation risk. Wetting binds the particulates into a manageable, non-volatile slurry, a standard recommended by [5].

Step 2: Collection & Decontamination

• Action: Wipe up the wetted powder using absorbent pads, working from the outside of the spill toward the center to prevent spreading. Decontaminate the surface with 70% isopropanol or ethanol to dissolve any remaining organic residue.

Step 3: Regulatory Disposal

• Action: Place all contaminated pads, empty vials, and used gloves into a clearly labeled, sealable hazardous waste container designated for "Toxic Organic Solid Waste."

• Causality: Proper segregation prevents incompatible chemical reactions in the waste stream and ensures compliance with EPA and OSHA laboratory standards[2].

Process Visualization

Workflow for handling and disposing of 3-Amino-4-(1H-pyrazol-1-yl)benzoic acid.

References

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Center for Biotechnology Information (NCBI) / National Academies Press URL:[Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 3. nps.edu [nps.edu]
• 4. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 5. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards - PubMed [pubmed.ncbi.nlm.nih.gov]